(R,S)-1-Tosyl Glycerol

• CAS: 73073-07-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of (R,S)-1-Tosyl Glycerol

Introduction: A Versatile Building Block from a Renewable Source

(R,S)-1-Tosyl Glycerol, also known as 2,3-dihydroxypropyl 4-methylbenzenesulfonate, is a trifunctional synthetic intermediate of significant value in organic chemistry, particularly within the pharmaceutical and life sciences sectors. Derived from glycerol, a readily available and renewable byproduct of biodiesel production, this compound masterfully combines the chirality and diol functionality of its parent molecule with the exceptional reactivity conferred by the p-toluenesulfonyl (tosyl) group. The introduction of the tosylate moiety onto the primary hydroxyl group transforms it into an excellent leaving group, unlocking a wide array of synthetic pathways that are inefficient or inaccessible from glycerol itself.

This guide provides an in-depth exploration of the core chemical properties, synthesis, reactivity, and applications of (R,S)-1-Tosyl Glycerol. As a key precursor to valuable synthons such as glycidol and a versatile tool in the construction of complex molecular architectures, a thorough understanding of its behavior is essential for researchers aiming to leverage its synthetic potential in drug discovery and development.

Physicochemical and Structural Properties

(R,S)-1-Tosyl Glycerol is a racemic mixture of the (R) and (S) enantiomers. It typically presents as a stable, white to off-white solid, facilitating its handling and storage.[1] The key physicochemical properties are summarized in the table below. The data for individual enantiomers are included as they are highly representative of the racemic mixture.

Property	Value	Source(s)
CAS Number	73073-07-1	[2]
Molecular Formula	C₁₀H₁₄O₅S	[2]
Molecular Weight	246.28 g/mol	[2][3]
Appearance	White to Off-White Solid	[1]
Melting Point	54-59 °C (for (R)-enantiomer)	[4][5]
Boiling Point	463.0 ± 40.0 °C (Predicted)	[4][5]
Density	1.351 ± 0.06 g/cm³ (Predicted)	[4][5]
Solubility	Soluble in Dichloromethane, Chloroform, Methanol, DMF	[4]
pKa	13.01 ± 0.20 (Predicted)	[4]
XLogP3	0.1 (Computed for (S)-enantiomer)	[3]

The structure features a glycerol backbone where the primary C1 hydroxyl group is esterified with p-toluenesulfonic acid, leaving the C2 and C3 secondary and primary hydroxyl groups free. This strategic placement of the tosyl group is the cornerstone of its synthetic utility.

Synthesis and Purification

The synthesis of (R,S)-1-Tosyl Glycerol involves the selective monotosylation of the primary hydroxyl group of glycerol. This selectivity is achievable because primary alcohols are sterically more accessible and generally more reactive towards sulfonyl chlorides than secondary alcohols under controlled conditions. The reaction is typically performed in the presence of a base, such as pyridine, which serves as both a solvent and a scavenger for the hydrochloric acid byproduct.

Figure 1: Synthesis of (R,S)-1-Tosyl Glycerol.

Representative Experimental Protocol: Monotosylation of Glycerol

• Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous glycerol (1.0 eq.) and dry pyridine (5-10 volumes). The mixture is cooled to 0 °C in an ice bath.

• Reagent Addition: A solution of p-toluenesulfonyl chloride (TsCl, 1.0-1.1 eq.) in a minimal amount of dry pyridine or dichloromethane is added dropwise to the stirred glycerol solution over 1-2 hours, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for an additional 2 hours and then allowed to warm to room temperature, where it is stirred for 12-24 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction is quenched by the slow addition of cold water or dilute HCl. The aqueous mixture is then extracted several times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: The combined organic layers are washed sequentially with dilute acid (to remove pyridine), saturated sodium bicarbonate solution, and brine. The organic phase is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product is typically purified by silica gel column chromatography to yield pure (R,S)-1-Tosyl Glycerol.

Core Reactivity and Mechanistic Insights

The chemical behavior of (R,S)-1-Tosyl Glycerol is dominated by the tosylate group, which functions as an outstanding leaving group. The tosylate anion (TsO⁻) is the conjugate base of p-toluenesulfonic acid, a strong acid (pKa ≈ -2.8), making it a very stable, non-nucleophilic species that readily departs during nucleophilic substitution reactions. This activation is the key to its versatility.

A. S_N2 Reactions with External Nucleophiles

The primary carbon (C1) bonded to the tosylate is a prime electrophilic site for bimolecular nucleophilic substitution (S_N2) reactions.[6] This pathway allows for the straightforward introduction of a wide variety of functional groups by reacting (R,S)-1-Tosyl Glycerol with an appropriate nucleophile. This reaction proceeds with inversion of configuration at the electrophilic center, though in this case, C1 is prochiral.

Figure 2: General S_N2 reaction at the C1 position.

This reactivity has been exploited in the synthesis of pharmaceutical agents. For example, chiral tosyl glycerol derivatives react with amine nucleophiles to form key intermediates for alpha-adrenergic antagonists and itraconazole analogues.[7][8]

B. Intramolecular Cyclization to Glycidol

One of the most powerful applications of (R,S)-1-Tosyl Glycerol is its conversion to (R,S)-glycidol ((R,S)-2,3-epoxy-1-propanol). This transformation is an intramolecular S_N2 reaction (a Williamson ether synthesis) where, upon deprotonation by a base, the adjacent C2 hydroxyl group acts as an internal nucleophile. It attacks the C1 carbon, displacing the tosylate leaving group to form a three-membered epoxide ring.[9][10]

Figure 3: Workflow for the synthesis of Glycidol.

(R,S)-Glycidol is an extremely valuable bifunctional intermediate, containing both an epoxide and a primary alcohol. The epoxide is susceptible to ring-opening by a vast range of nucleophiles, making glycidol and its derivatives fundamental building blocks in asymmetric synthesis, especially for producing beta-blockers and other pharmaceuticals.[4]

Analytical Characterization

The identity, purity, and structure of (R,S)-1-Tosyl Glycerol are confirmed using standard analytical techniques. While specific spectra are lot-dependent, the expected features are well-defined.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will show characteristic signals for the aromatic protons of the tosyl group (two doublets in the ~7.4-7.8 ppm range), a singlet for the methyl group (~2.4 ppm), and a complex set of multiplets for the five protons on the glycerol backbone (in the ~3.5-4.1 ppm range). The protons of the two hydroxyl groups will appear as broad singlets whose chemical shift is dependent on concentration and solvent.

  • ¹³C NMR: The spectrum will display signals for the four distinct aromatic carbons and the methyl carbon of the tosyl group, in addition to the three distinct carbons of the glycerol backbone, with the C1 carbon shifted downfield due to the electron-withdrawing effect of the tosylate.

• Infrared (IR) Spectroscopy: Key characteristic absorption bands include a broad peak around 3400 cm⁻¹ (O-H stretch of the diol), sharp peaks around 1360 cm⁻¹ and 1175 cm⁻¹ (asymmetric and symmetric S=O stretching of the sulfonate ester), and bands corresponding to aromatic C=C and C-O stretching.

• Mass Spectrometry (MS): Techniques such as GC-MS can be used for analysis.[3] The mass spectrum would be expected to show the molecular ion peak (or M+H⁺ in ESI-MS) and characteristic fragmentation patterns, including the loss of the tosyl group (m/z 155) and fragments corresponding to the glycerol backbone.

• Chromatography: Purity is readily assessed by High-Performance Liquid Chromatography (HPLC), typically using a reversed-phase column, or by TLC on silica gel plates.

Applications in Drug Discovery and Development

(R,S)-1-Tosyl Glycerol and its enantiomerically pure counterparts are pivotal starting materials in medicinal chemistry. The ability to install a leaving group on the versatile glycerol scaffold provides a gateway to a multitude of complex molecular targets.

• Synthesis of Adrenergic Receptor Antagonists: Chiral tosyl glycerol derivatives are key intermediates in the synthesis of potent alpha-adrenergic antagonists like prosympal and piperoxan.[7] The tosylate is displaced by various amine nucleophiles to construct the core of these pharmacologically active molecules. The (R)-enantiomer is specifically noted as an intermediate for synthesizing beta-adrenergic blockers.[4]

• Development of Novel Angiogenesis Inhibitors: In the field of oncology and ophthalmology, (S)-1-tosyloxy-2,3-propanediol is used as a starting material in the synthesis of chirally pure analogues of the antifungal drug itraconazole.[8][11] These new chemical entities are investigated for their potential as angiogenesis inhibitors, which can be used to treat cancers and various ocular diseases characterized by abnormal blood vessel growth.[8]

• General Asymmetric Synthesis: As a readily available trifunctional synthon, it serves as a versatile platform for introducing a C3 chiral fragment into larger molecules, a common strategy in the total synthesis of natural products and other complex organic targets.

Safety, Handling, and Storage

As a laboratory chemical, (R,S)-1-Tosyl Glycerol requires careful handling to ensure safety. It is classified as an irritant.

• Hazard Identification: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4] It should be considered a potent alkylating agent due to the tosylate group and handled with appropriate caution.[12]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

• Handling: Avoid generating dust. Prevent contact with skin, eyes, and clothing.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage is at 2-8°C under an inert atmosphere to prevent degradation from moisture.[1]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for chemical waste.

References

• LookChem. (R,S)-1-Tosyl Glycerol-d5 CAS NO.928623-32-9. [Link]

• Catalysis Science & Technology (RSC Publishing). Selective glycerol oxidation over ordered mesoporous copper aluminum oxide catalysts. [Link]

• MDPI. Selective Conversion of Glycerol to Acetol: Effect of the Preparation Method of CuAl Catalysts and Reaction Phase. [Link]

• University of Calgary. Ch8 : Tosylates. [Link]

• Catalysis Science & Technology (RSC Publishing). The selective oxidation of glycerol over metal-free photocatalysts: insights into the solvent effect on catalytic efficiency and product distribution. [Link]

• Pharmaffiliates. (R,S)-1-Tosyl Glycerol | CAS 73073-07-1. [Link]

• National Center for Biotechnology Information. (S)-1-Tosyloxy-2,3-propanediol | C10H14O5S. PubChem Compound Database. [Link]

• ResearchGate. Tosylated glycerol carbonate, a versatile bis-electrophile to access new functionalized glycidol derivatives. [Link]

• Master Organic Chemistry. Tosylates And Mesylates. [Link]

• ResearchGate. One-pot consecutive glycidol synthesis method from glycerol. [Link]

• Nelson, W. L., Wennerstrom, J. E., & Powell, M. L. (1977). Absolute configuration of glycerol derivatives. 4. Synthesis and pharmacological activity of chiral 2-alkylaminomethylbenzodioxans, competitive alpha-adrenergic antagonists. Journal of medicinal chemistry, 20(7), 880–885. [Link]

• Wipf Group, University of Pittsburgh. Organic Chemistry 1 Chapter 6. SN2 Reactions. [Link]

• Google Patents. US20130102614A1 - Chirally pure isomers of itraconazole for use as angiogenesis inhibitors.

• European Patent Office. EP3099679B1 - ITRACONAZOLE ANALOGUES AND METHODS OF USE THEREOF. [Link]

• Chemsrc. (R)-Glycerol 1-(p-toluenesulfonate) | CAS#:41274-09-3. [Link]

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• 2. Frontiers | Selective Electrooxidation of Glycerol Into Value-Added Chemicals: A Short Overview [frontiersin.org]
• 3. (S)-1-Tosyloxy-2,3-propanediol | C10H14O5S | CID 11043038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-Glycerol 1-(p-toluenesulfonate) | 41274-09-3 [chemicalbook.com]
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Strategic Synthesis of Racemic 1-Tosyl Glycerol: A Comparative Technical Guide

Executive Summary

1-O-tosyl-rac-glycerol (1-Tos-Gro) is a pivotal chiral building block and a "linchpin" intermediate in the synthesis of phospholipids, platelet-activating factors, and

-blockers. While it can be synthesized directly from glycerol, the presence of three hydroxyl groups with similar reactivity (two primary, one secondary) presents a significant challenge in regioselectivity.

This guide details two distinct synthetic pathways:

• The Solketal Route (Recommended): A 3-step protection/deprotection strategy ensuring >98% regioselectivity and high purity, ideal for pharmaceutical applications.

• The Direct Route: A 1-step atom-economical approach suitable for bulk industrial applications where downstream purification capabilities (e.g., fractional crystallization) are robust.

Critical Safety Advisory: Under basic conditions (pH > 8), 1-Tosyl glycerol undergoes intramolecular cyclization to form Glycidol , a volatile, toxic, and potential carcinogen. All workups must maintain neutral to slightly acidic pH.

Strategic Pathway Analysis

Reaction Logic & Selectivity

The core challenge is distinguishing the

-1/3 primary hydroxyls from the -2 secondary hydroxyl.

• Direct Tosylation: Relies on steric hindrance and statistical probability. Often yields a mixture of mono- (40-60%), bis-, and tri-tosylates.

• Acetonide Protection (Solketal): Locks the

  -2 and -3 hydroxyls, leaving only the -1 hydroxyl available for functionalization.

Pathway Visualization

Figure 1: Comparative workflow of Solketal vs. Direct routes. Route A (Blue) offers superior control over Route B (Grey/Red).

Detailed Experimental Protocols

Method A: The Solketal Route (High Purity)

Best for: Drug development, small-scale synthesis (<100g), high-purity requirements.

Step 1: Synthesis of Solketal (2,2-Dimethyl-4-hydroxymethyl-1,3-dioxolane)

• Reagents: Glycerol (1.0 eq), Acetone (excess), p-Toluenesulfonic acid (pTsOH, 0.05 eq), Petroleum Ether.

• Mechanism: Acid-catalyzed ketalization under thermodynamic control.

• Protocol:

  • Charge a round-bottom flask with glycerol, acetone (4-5 eq), and pTsOH.

  • Reflux with a Dean-Stark trap (using petroleum ether as an entrainer) to remove water azeotropically.

  • Endpoint: Cessation of water collection (~12-24h).

  • Workup: Neutralize with Sodium Acetate. Distill excess acetone.[1] Vacuum distill the residue (bp ~80°C @ 11 mmHg) to obtain Solketal.

Step 2: Tosylation of Solketal

• Reagents: Solketal (1.0 eq), p-Toluenesulfonyl Chloride (TsCl, 1.1 eq), Pyridine (solvent/base).

• Protocol:

  • Dissolve Solketal in dry Pyridine (5 mL/g) at 0°C.

  • Add TsCl portion-wise over 30 mins to maintain T < 5°C. Exothermic.

  • Stir at 0°C for 2h, then allow to warm to RT overnight.

  • Quench: Pour into ice water. The product (Tosyl Solketal) usually precipitates as a solid or oil.

  • Extraction: Extract with DCM, wash with 1M HCl (to remove pyridine), sat. NaHCO3, and brine. Dry over MgSO4.

Step 3: Hydrolysis to 1-Tosyl Glycerol

• Reagents: Tosyl Solketal, Methanol, Amberlyst-15 (H+ resin) or 80% Acetic Acid.

• Critical Control Point: Avoid strong mineral acids (HCl/H2SO4) at high temps to prevent migration of the tosyl group or hydrolysis of the sulfonate ester.

• Protocol:

  • Dissolve Tosyl Solketal in MeOH.

  • Add Amberlyst-15 resin (10 wt%).

  • Stir at RT or mild heat (40°C) monitoring by TLC (Hexane:EtOAc).

  • Workup: Filter off resin. Concentrate filtrate.

  • Purification: Recrystallization from Ether/Pentane or dry column chromatography.

Method B: Direct Selective Tosylation (Green/Bulk)

Best for: Large scale, where chromatography is avoided.

• Reagents: Glycerol (excess, 5.0 eq), TsCl (1.0 eq), Pyridine or Et3N/DCM.

• Protocol:

  • Dissolve TsCl in DCM.

  • Add to a stirred solution of Glycerol (large excess) and base at -10°C.

  • Why Excess Glycerol? To statistically favor mono-substitution.

  • Workup: Wash with water (removes unreacted glycerol). Organic layer contains mono-, di-, and tri-tosylates.

  • Purification: Difficult. Requires fractional crystallization or extensive chromatography.

Characterization & Self-Validation

To ensure the integrity of your synthesis, compare your product against these standard metrics.

Physical Properties

Property	Specification	Notes
Appearance	White waxy solid or viscous oil	Often oils initially; crystallizes at <4°C.
Melting Point	58 - 60 °C	Lower if traces of solvent remain.
Solubility	Soluble in EtOH, CHCl3, DCM	Insoluble in non-polar alkanes (Hexane).
Stability	Hygroscopic	Store under Argon at -20°C.

Nuclear Magnetic Resonance (NMR) Validation

Solvent: CDCl3 (7.26 ppm ref)

Position	Shift ( , ppm)	Multiplicity	Integration	Assignment
Aromatic	7.80	d ( Hz)	2H	Tosyl Ortho-H
Aromatic	7.35	d ( Hz)	2H	Tosyl Meta-H
Glycerol C1	4.10 - 4.15	m / dd	2H	-CH2-O-Ts (Deshielded)
Glycerol C2	3.90 - 3.98	m	1H	-CH(OH)-
Glycerol C3	3.55 - 3.70	m	2H	-CH2-OH
Methyl	2.45	s	3H	Tosyl -CH3

Diagnostic Check: If you see signals at

1.3-1.4 ppm, your acetonide hydrolysis (Step 3) is incomplete. If you see multiplets > 4.2 ppm, you may have bis-tosylation.

Process Safety & Troubleshooting

The Glycidol Hazard

The most critical risk in this protocol is the inadvertent formation of Glycidol.

Figure 2: Mechanism of Glycidol formation under basic conditions.

• Prevention: Ensure all aqueous washes during workup are neutral or slightly acidic (pH 5-6).

• Disposal: Treat waste streams with aqueous NaOH only if the intent is to destroy the tosylate, but be aware this generates glycidol transiently before it hydrolyzes to glycerol (slow).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Water in reaction	Reactivate molecular sieves or refresh Dean-Stark trap.
Oil won't crystallize	Residual Pyridine	Wash organic layer with CuSO4 solution (turns blue) or 1M HCl.
NMR shows acetone	Incomplete Hydrolysis	Increase reaction time with Amberlyst-15; warm to 40°C.

References

• Renoll, M., Newman, M. S. (1948). "dl-Isopropylideneglycerol." Organic Syntheses, Coll.[1] Vol. 3, p. 502. Link

• Nagashima, N., et al. (1991).[2] "Synthesis of 1-O-tosyl-glycerol derivatives." Chemical & Pharmaceutical Bulletin, 39, 1972.[2] Link

• Greene, T. W., Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. 3rd Ed., Wiley-Interscience. (Standard reference for Acetonide hydrolysis conditions).

• Sivo, A., et al. (2024).[3] "Sustainable Upgrading of Glycerol into Glycidol and Its Derivatives." Green Chemistry. (Discusses flow preparation of glycidyl tosylate).

• Cayman Chemical. (2023). "1-Stearoyl-rac-glycerol Product Information." (Used for comparative NMR analysis of glycerol backbone). Link

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• 3. researchgate.net [researchgate.net]

Physical and Chemical Properties of 2,3-Dihydroxypropyl 4-Methylbenzenesulfonate

An In-Depth Technical Guide for Pharmaceutical Development

Executive Summary

This technical guide provides a comprehensive analysis of 2,3-dihydroxypropyl 4-methylbenzenesulfonate (commonly known as 1-O-Tosylglycerol or alpha-Monotosylglycerol ). As a mono-sulfonate ester of glycerol, this compound serves a dual role in pharmaceutical sciences: it is a versatile chiral building block for the synthesis of beta-blockers and glycidyl derivatives, yet it is also a structural alert for genotoxicity (alkylating agent) requiring strict control under ICH M7 guidelines. This document details its physicochemical constants, synthesis pathways, reactivity profiles, and toxicological mechanisms to support researchers in safe handling and process optimization.

Chemical Identity and Nomenclature

The molecule consists of a glycerol backbone where the primary hydroxyl group at the C1 position has been esterified with p-toluenesulfonic acid.

Property	Detail
IUPAC Name	2,3-dihydroxypropyl 4-methylbenzenesulfonate
Common Synonyms	1-O-Tosylglycerol; -Monotosylglycerol; 3-Tosyloxy-1,2-propanediol; Glycerol 1-monotosylate
CAS Number (Racemate)	73073-07-1
CAS Number (R-Isomer)	41274-09-3
CAS Number (S-Isomer)	50765-70-3
Molecular Formula
Molecular Weight	246.28 g/mol
SMILES	CC1=CC=C(C=C1)S(=O)(=O)OCC(O)CO

Physical Properties

Understanding the physical state of 1-O-Tosylglycerol is critical for purification and handling. While often encountered as a viscous oil in crude forms, the pure compound is a low-melting solid.

Property	Value / Description	Note
Physical State	Solid (Crystalline)	Often appears as a viscous oil if impure or wet.
Melting Point	54 – 59 °C	Pure racemate [1].
Boiling Point	Decomposes	High thermal instability; generally not distillable at atmospheric pressure.
Solubility	Soluble: Ethanol, Methanol, DCM, Ethyl AcetateSlightly Soluble: Water	Amphiphilic nature due to lipophilic tosyl group and hydrophilic diol.
Density	~1.3 g/cm³ (Predicted)	Denser than water.
Hygroscopicity	Moderate	The diol moiety attracts moisture; store under inert atmosphere.

Synthesis and Production Methodologies

Two primary routes exist for the synthesis of 2,3-dihydroxypropyl 4-methylbenzenesulfonate. The Solketal Route is preferred for pharmaceutical applications due to higher regioselectivity.

Method A: Direct Tosylation of Glycerol

• Reagents: Glycerol, p-Toluenesulfonyl chloride (TsCl), Pyridine.

• Mechanism: Nucleophilic attack of the primary hydroxyl on the sulfonyl chloride.

• Drawback: Poor selectivity. Produces a mixture of 1-monotosylate (desired), 2-monotosylate, and 1,3-ditosylates, requiring tedious chromatographic purification.

Method B: The Solketal Route (High Purity)

This method utilizes acetonide protection to ensure exclusive functionalization of the primary alcohol.

• Protection: Glycerol is reacted with acetone to form Solketal ((2,2-dimethyl-1,3-dioxolan-4-yl)methanol).

• Esterification: Solketal is reacted with TsCl/Pyridine to form Solketal Tosylate .

• Deprotection: Acidic hydrolysis (e.g., dilute HCl or AcOH) removes the acetonide group, liberating the diol.

Visualization: Synthesis Pathways

Figure 1: Comparison of Direct Tosylation (red, low selectivity) vs. Solketal Route (blue, high selectivity).

Chemical Reactivity and Stability

The reactivity of 2,3-dihydroxypropyl 4-methylbenzenesulfonate is dominated by the tosylate leaving group and the vicinal diol .

5.1 Intramolecular Cyclization (Payne Rearrangement Precursor)

Under basic conditions (e.g., NaOH,

), the alkoxide formed at the C2 position attacks the C1 carbon, displacing the tosylate group. This yields Glycidol (2,3-epoxy-1-propanol), a valuable epoxide intermediate.

• Reaction:

• Significance: This is the primary mechanism for converting chiral glycerol derivatives into chiral epoxides for beta-blocker synthesis [2].

5.2 Hydrolysis

In the presence of strong acids or prolonged exposure to water, the sulfonate ester linkage can hydrolyze, reverting the molecule back to glycerol and p-toluenesulfonic acid.

Visualization: Reactivity Profile

Figure 2: The critical cyclization pathway to Glycidol under basic conditions.

Toxicology and Genotoxicity (ICH M7)

As a sulfonate ester, 2,3-dihydroxypropyl 4-methylbenzenesulfonate is classified as a Potential Genotoxic Impurity (PGI) .

6.1 Mechanism of Genotoxicity

The molecule acts as a direct-acting alkylating agent. The tosylate group is an excellent leaving group, making the C1 carbon highly electrophilic.

• Interaction: DNA bases (nucleophiles), particularly the N7 position of Guanine, attack the electrophilic C1 carbon.

• Alkylation: The glycerol moiety is covalently bonded to the DNA.

• Consequence: This forms bulky DNA adducts that can lead to replication errors, mutations, and potential carcinogenesis if not repaired.

6.2 Regulatory Control

• Classification: Class 2 or 3 mutagen under ICH M7 (depending on specific Ames data availability, usually treated as Class 2 "Known Mutagenic Structure").

• Control Strategy: In drug substances, this impurity must be controlled to the Threshold of Toxicological Concern (TTC) .

  • Lifetime Exposure: < 1.5 µ g/day .

  • Short-term Exposure: Higher limits may apply depending on treatment duration.

Visualization: Genotoxicity Mechanism

Figure 3: Mechanism of DNA alkylation by sulfonate esters.

Experimental Protocols

Protocol 1: Analytical Detection (HPLC-UV)

To detect trace levels of this impurity in drug substances:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 225 nm (Absorbance of the tosyl aromatic ring).

• Limit of Quantitation (LOQ): Typically < 5 ppm required for pharmaceutical compliance.

Protocol 2: Synthesis of Solketal Tosylate (Precursor)

• Dissolve 10.0 g Solketal in 50 mL dry Pyridine.

• Cool to 0°C in an ice bath.

• Add 15.0 g p-Toluenesulfonyl chloride portion-wise over 30 minutes.

• Stir at 0°C for 2 hours, then warm to room temperature overnight.

• Quench with ice water and extract with Ethyl Acetate.

• Wash organic layer with 1M HCl (to remove pyridine), then Brine.

• Dry over

  and concentrate.

• Result: White solid or thick oil (Solketal Tosylate), ready for hydrolysis.

References

• ChemicalBook & Alfa Chemistry. (2024). Product Specifications: (R,S)-1-Tosyl Glycerol (CAS 73073-07-1).[1] Retrieved from and .

• Sharifi, A., et al. (2016). A Scalable and Efficient Synthesis of Glycerol Derivatives. ResearchGate. Retrieved from .

• Eder, E., et al. (2001). On the role of alkylating mechanisms, O-alkylation and DNA-repair in genotoxicity... of alkylating methanesulfonates. Chemico-Biological Interactions. Retrieved from .

• ICH Guidelines. (2017). M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Retrieved from .

• PubChem. (2025). Compound Summary: 3-Hydroxypropyl 4-methylbenzenesulfonate (Related Structure Analysis). Retrieved from .

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(R,S)-1-Tosyl Glycerol: A Comprehensive Technical Guide to a Versatile Chiral Building Block in Organic Synthesis

Abstract

In the landscape of modern organic synthesis, the strategic use of chiral building blocks is paramount for the efficient and stereocontrolled construction of complex, biologically active molecules. Among these, derivatives of glycerol, a readily available and biocompatible C3-synthon, have garnered significant attention. This technical guide provides an in-depth exploration of (R,S)-1-Tosyl Glycerol, a versatile and highly valuable chiral precursor. We will delve into the practical aspects of its synthesis, the critical methodologies for the resolution of its enantiomers, and showcase its application in the synthesis of important pharmaceutical agents. This document is intended for researchers, scientists, and professionals in drug development, offering both foundational knowledge and field-proven insights to leverage this powerful synthetic tool.

Introduction: The Strategic Importance of Chiral C3-Synthons

The three-dimensional architecture of a molecule is intrinsically linked to its biological function. In drug discovery and development, the ability to selectively synthesize a single enantiomer of a chiral molecule is often a regulatory and therapeutic necessity. Chiral building blocks, or synthons, are enantiomerically pure molecules that serve as starting materials for the synthesis of more complex chiral targets. This approach simplifies synthetic routes and provides a high degree of stereochemical control.

Glycerol, a prochiral molecule, represents an inexpensive and abundant starting material for the generation of a variety of chiral C3-synthons. Its three-carbon backbone, adorned with three hydroxyl groups of differing reactivity, allows for selective functionalization. By converting one of the primary hydroxyl groups into a good leaving group, such as a tosylate, we unlock a powerful tool for nucleophilic substitution reactions. The resulting (R)- and (S)-1-Tosyl Glycerol enantiomers are highly versatile intermediates, enabling the introduction of a wide array of functionalities with precise stereochemical control.

Synthesis and Preparation of (R,S)-1-Tosyl Glycerol

The most common and efficient route to (R,S)-1-Tosyl Glycerol begins with the protection of the 1,2-diol of glycerol, followed by tosylation of the remaining primary hydroxyl group, and subsequent deprotection. This strategy ensures the selective tosylation of the desired position.

Step 1: Acetal Protection of Glycerol to form (R,S)-Solketal

The initial step involves the protection of the vicinal diols of glycerol through the formation of an acetal, most commonly with acetone to yield 2,2-dimethyl-1,3-dioxolane-4-methanol, commonly known as (R,S)-solketal. This protection is crucial to prevent unwanted side reactions during the subsequent tosylation step.

The reaction is typically catalyzed by an acid, such as p-toluenesulfonic acid (p-TSA), and driven to completion by removing the water formed during the reaction.[1]

Experimental Protocol: Synthesis of (R,S)-Solketal [2]

• To a stirred solution of glycerol (e.g., 30 mmol) in acetone (e.g., 30 mL), add a catalytic amount of p-toluenesulfonic acid (p-TSA) (e.g., 10 mg).

• For enhanced reactivity and water scavenging, 2,2-dimethoxypropane (e.g., 45 mmol) can be added to the reaction mixture.[2]

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the acid catalyst with a mild base, such as sodium bicarbonate.

• Remove the excess acetone and other volatile components under reduced pressure.

• The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., ethyl acetate/n-hexane) to yield pure (R,S)-solketal as a colorless oil.[2]

Reactant/Reagent	Molar Ratio (vs. Glycerol)	Typical Conditions	Yield (%)	Reference
Glycerol	1	Room Temperature, 24h	-	[2]
Acetone	Solvent	-	-	[2]
2,2-Dimethoxypropane	1.5	-	-	[2]
p-Toluenesulfonic acid	Catalytic	-	86	[2]

Step 2: Tosylation of (R,S)-Solketal

With the 1,2-diol protected, the primary hydroxyl group of (R,S)-solketal is selectively tosylated using p-toluenesulfonyl chloride (TsCl) in the presence of a base, such as pyridine. Pyridine acts as both a solvent and a scavenger for the hydrochloric acid generated during the reaction.[3]

Experimental Protocol: Synthesis of (R,S)-Solketal Tosylate [3]

• Dissolve (R,S)-solketal in pyridine at 0 °C (ice bath).

• Slowly add p-toluenesulfonyl chloride (typically 1.1-1.5 equivalents) to the solution while maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for a few hours and then at room temperature overnight, monitoring by TLC.

• Upon completion, quench the reaction by adding cold water or ice.

• Extract the product with a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude (R,S)-solketal tosylate.

• The product can be further purified by column chromatography if necessary.

Step 3: Hydrolysis of the Acetal to Yield (R,S)-1-Tosyl Glycerol

The final step is the removal of the acetal protecting group to furnish (R,S)-1-Tosyl Glycerol. This is typically achieved by acid-catalyzed hydrolysis in an aqueous medium.

Experimental Protocol: Hydrolysis of (R,S)-Solketal Tosylate

• Dissolve (R,S)-solketal tosylate in a mixture of a water-miscible organic solvent (e.g., tetrahydrofuran or acetone) and water.

• Add a catalytic amount of a strong acid, such as hydrochloric acid or sulfuric acid.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC until the starting material is consumed.

• Neutralize the reaction mixture with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield (R,S)-1-Tosyl Glycerol.

Sources

• 1. preprints.org [preprints.org]
• 2. Absolute configuration of glycerol derivatives. 4. Synthesis and pharmacological activity of chiral 2-alkylaminomethylbenzodioxans, competitive alpha-adrenergic antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Precision Functionalization of the Glycerol Backbone: A Technical Guide to Tosylated Derivatives

Executive Summary

Glycerol (

) is an abundant, renewable feedstock, yet its direct utility in complex drug synthesis is limited by the indistinguishable reactivity of its hydroxyl groups. The introduction of the p-toluenesulfonyl (tosyl) group transforms this inert polyol into a high-precision electrophile. Tosylated glycerol derivatives—specifically 1-tosyl glycerol , 1,3-ditosyl glycerol , and their downstream epoxide glycidyl tosylate —serve as critical "chiral pool" synthons.

This guide moves beyond basic textbook definitions to address the practical engineering of these molecules. It focuses on overcoming the thermodynamic traps of regioselectivity and hydrolysis, providing a robust framework for their application in synthesizing phospholipids,

-blockers, and lipid nanoparticles (LNPs).

Part 1: Structural Fundamentals & Reactivity

The Tosyl Advantage

The conversion of a hydroxyl group to a tosylate (

) alters the reaction landscape of the glycerol backbone fundamental ways:

• Leaving Group Physics: The tosylate anion (

  ) is a weak base (conjugate acid pKa ), making it an exceptional leaving group for reactions. This is superior to mesylates for glycerol derivatives due to better crystallinity and UV detectability (aromatic ring).

• Regiochemical Discrimination: The steric bulk of the sulfonyl chloride allows for kinetic differentiation between primary (

  ) and secondary ( ) hydroxyls, though direct tosylation often yields inseparable mixtures.

• Crystallinity: Unlike the viscous syrup of native glycerol, tosylated derivatives often form stable solids, facilitating purification without high-vacuum distillation, which can degrade thermally sensitive chiral centers.

The Regioselectivity Challenge

Direct treatment of glycerol with

yields a statistical mixture of 1-mono, 2-mono, 1,3-di, and tri-tosylates. For pharmaceutical applications requiring >99% purity, protection-deprotection strategies are mandatory. The industry standard utilizes the acetonide (isopropylidene) protecting group, known as the Solketal Route .

Part 2: Synthesis Strategies & Logic

The synthesis of high-purity tosylated glycerol relies on "masking" the vicinal diol to isolate the remaining primary alcohol.

The Solketal Pathway (Standard of Purity)

This pathway guarantees regioselectivity. By starting with chiral glycerol (or resolving Solketal), this route grants access to enantiopure (

) or ( ) glycidyl tosylate, a precursor for chiral drugs like Propranolol.

Part 3: Critical Applications in Drug Development

Phospholipids and Lipid Nanoparticles (LNPs)

Tosylated glycerols are the backbone for synthesizing symmetric and asymmetric phospholipids used in mRNA delivery systems (LNPs).

• Mechanism: 1,3-Ditosyl glycerol allows for the sequential displacement of tosyl groups by fatty acid salts (

  ), followed by phosphorylation of the secondary alcohol.

• Utility: This modularity is crucial for tuning the "cone angle" of lipids, which dictates the fusogenicity of the nanoparticle with the cell membrane.

Chiral Beta-Blockers

(S)-Glycidyl tosylate is a direct precursor to

-adrenergic blockers.

• Reaction: Nucleophilic opening of the epoxide by an amine (e.g., isopropylamine) followed by displacement of the tosylate by a phenol (e.g., 1-naphthol).

• Why Tosyl? The tosylate group prevents the "Payne rearrangement" often seen with other leaving groups, preserving chiral integrity.

Part 4: Experimental Protocols

Disclaimer: These protocols involve hazardous chemicals. All work must be performed in a fume hood by trained personnel.

Protocol A: Synthesis of (S)-Solketal Tosylate

This protocol produces the protected intermediate, the gateway to both 1-tosyl glycerol and glycidyl tosylate.

Reagents:

• (S)-Solketal (1,2-O-isopropylidene-sn-glycerol): 10.0 g (75.7 mmol)

• p-Toluenesulfonyl chloride (TsCl): 15.9 g (83.3 mmol, 1.1 eq)

• Pyridine (Anhydrous): 50 mL

• Dichloromethane (DCM): 100 mL

Methodology:

• Preparation: Charge a flame-dried 250 mL round-bottom flask with (S)-Solketal and anhydrous pyridine. Cool to 0°C using an ice bath. Reason: The reaction is exothermic; cooling prevents side reactions and pyridine oxidation.

• Addition: Dissolve TsCl in minimal DCM and add dropwise over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12 hours.

  • Validation: Monitor by TLC (Hexane:EtOAc 3:1). The starting material (

    ) should disappear, replaced by a UV-active spot ( ).

• Quench: Pour the mixture into 100 mL of ice-cold water. Extract with DCM (

  mL).

• Wash: Wash the organic layer sequentially with:

  • 1M HCl (to remove pyridine - Critical Step).

  • Sat.

    (to neutralize acid).

  • Brine (to dry).

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Hexane if solid, or use flash chromatography.

Yield: Expect 85-92% as a white solid or viscous oil.

Protocol B: Hydrolysis to 1-Tosyl Glycerol

Converts the protected acetal to the diol.

Methodology:

• Dissolve Solketal Tosylate (5.0 g) in Methanol (40 mL).

• Add 1M aqueous HCl (10 mL).

• Stir at room temperature for 4 hours. Note: Do not heat, as heat may cause migration of the tosyl group or hydrolysis of the ester.

• Neutralize with solid

  , filter, and concentrate.

Part 5: Data Summary & Properties

Table 1: Physicochemical Properties of Key Derivatives

Derivative	CAS No.	MW ( g/mol )	State (RT)	Solubility	Key Application
1-Tosyl Glycerol	4128-20-7	246.28	Viscous Oil	MeOH, EtOH, DMSO	Phospholipid synthesis
Solketal Tosylate	23735-43-5	286.34	Solid ( 47°C)	DCM, EtOAc	Stable intermediate
Glycidyl Tosylate	70987-78-9	228.26	Solid ( 37°C)	Chloroform, THF	Chiral epoxides
1,3-Ditosyl Glycerol	20443-98-5	400.46	Solid	Acetone, DCM	Crosslinking agent

Part 6: Visualization of Application Workflow

The following diagram illustrates how 1-Tosyl Glycerol serves as a divergent point for two major drug classes.

[1][2][3]

Part 7: Safety & Storage

• Storage: Tosylates are alkylating agents. Store at 2-8°C under inert gas (Argon). Moisture can cause slow hydrolysis of the sulfonate ester, releasing p-toluenesulfonic acid (strong acid), which autocatalyzes further degradation.

• Handling:

  • Toxicity: TsCl is corrosive and a lachrymator. Pyridine is hepatotoxic and affects male fertility.

  • Genotoxicity: Glycidyl tosylate is a direct-acting alkylating agent and potentially genotoxic. Handle in a glovebox or with double-gloving in a high-flow fume hood.

References

• Synthesis of Solketal from Glycerol

  • Source: ResearchG

  • Title: Synthesis of Solketal from Glycerol and Acetone over Amberlyst-46[1]

  • URL:[Link]

• Tosylation Protocols & Selectivity

  • Source: Journal of Chemistry Letters
  • Title: Exploring Controlled Synthesis for Green Production of Mono-tosylates

  • URL:[Link]

• Glycidyl Tosylate Applications

  • Source: Sigma-Aldrich Product Data[2]

  • Title: Glycidyl Tosylate Product Specific

• Glycerol in Drug Delivery

  • Source: NIH / PMC

  • Title: Recent Advances in Glycerol Polymers: Chemistry and Biomedical Applications[3][4]

  • URL:[Link]

Sources

• 1. pp.bme.hu [pp.bme.hu]
• 2. Glycerol tosylate,glycidyl tosylated,glycidyl tosylate | Sigma-Aldrich [sigmaaldrich.com]
• 3. Glycerol as a Carrier in Targeted Drug Delivery Systems [eureka.patsnap.com]
• 4. Recent Advances in Glycerol Polymers: Chemistry and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of (R,S)-1-Tosyl Glycerol in Common Organic Solvents

This guide details the solubility profile, solvent selection criteria, and purification protocols for (R,S)-1-Tosyl Glycerol (also known as glyceryl 1-tosylate or 3-tosyloxy-1,2-propanediol).[1]

[1]

Executive Summary & Chemical Profile

(R,S)-1-Tosyl Glycerol is a bifunctional chiral building block characterized by an amphiphilic structure: it possesses a hydrophobic p-toluenesulfonyl (tosyl) group and a hydrophilic 1,2-diol moiety.[1] This duality dictates its solubility, making it soluble in polar aprotic and chlorinated solvents while showing limited solubility in non-polar hydrocarbons and ethers.

• CAS Number: 73073-07-1 (Racemic) / 544-63-8 (General)[1]

• Molecular Formula: C₁₀H₁₄O₅S[2][3]

• Molecular Weight: 246.28 g/mol [2][3][4]

• Physical State: White to off-white crystalline solid.[1][5]

• Melting Point: 54–59 °C.[4][5]

Solubility Mechanism

The molecule's solubility is governed by the competition between the sulfonyl ester (lipophilic,

-stacking capability) and the vicinal diol (hydrophilic, H-bond donor/acceptor).

• Good Solvents: Must disrupt the crystal lattice via dipole-dipole interactions or H-bonding (e.g., DCM, Chloroform, Pyridine).

• Poor Solvents: Lack sufficient polarity to solvate the diol or are too non-polar to interact with the sulfonyl group (e.g., Hexane, Diethyl Ether).

Solubility Data & Solvent Compatibility

The following table categorizes solvents based on their ability to dissolve (R,S)-1-Tosyl Glycerol at room temperature (25 °C).

Solvent Class	Specific Solvent	Solubility Status	Application Notes
Chlorinated	Dichloromethane (DCM)	High	Primary solvent for extraction and synthesis.[1]
Chloroform ( )	High	Excellent for dissolving the crude oil/solid.
Polar Aprotic	Pyridine	High	Used as both solvent and base during synthesis.
Acetone	High	Good for reaction medium; product remains in solution.
DMSO / DMF	High	Soluble, but difficult to remove during workup.
Alcohols	Methanol / Ethanol	Moderate	Soluble when warm; "Slightly" soluble cold. Ideal for recrystallization.
Ethers	Diethyl Ether ( )	Low / Insoluble	Anti-solvent. Used to precipitate the product from oils.
THF	Moderate/High	Soluble, often used in further coupling reactions.
Hydrocarbons	Hexane / Heptane	Insoluble	Used to wash away non-polar impurities (e.g., excess TsCl).
Aqueous	Water	Low / Sparingly	Partitions into organic phase (DCM/EtOAc) during extraction.

Visualizing the Solubility Landscape

Figure 1: Solubility mapping of (R,S)-1-Tosyl Glycerol. Green arrows indicate high solubility; dashed yellow indicates conditional solubility; red T-bars indicate insolubility/precipitation.[1]

Experimental Protocols

Protocol A: Purification via Recrystallization

Because 1-Tosyl Glycerol is a low-melting solid that can easily oil out, a dual-solvent system is required for effective crystallization.[1]

Principle: Dissolve in a polar solvent (Alcohol/DCM) where it is soluble, then lower the solubility parameter by adding a non-polar anti-solvent (Ether/Hexane).

• Dissolution: Dissolve the crude 1-tosyl glycerol (oil or solid) in the minimum amount of warm Methanol or DCM (approx. 35–40 °C).

  • Note: If using DCM, ensure it is anhydrous to prevent hydrolysis over time.

• Nucleation: Add Diethyl Ether dropwise to the warm solution until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add a few drops of Methanol/DCM to clear the solution.

• Crystallization:

  • Allow the solution to cool to room temperature slowly.[6]

  • Place in a freezer (–20 °C) overnight. The compound should crystallize as white needles or a crystalline powder.

  • Troubleshooting: If an oil forms instead of crystals, scratch the glass side with a spatula or add a seed crystal.

• Collection: Filter the cold crystals and wash with cold Hexane/Ether (1:1) to remove residual solvent.

Protocol B: Extraction & Workup (Synthesis Context)

When synthesizing from Glycerol and Tosyl Chloride, the workup relies on the compound's preference for chlorinated solvents over water.

Figure 2: Standard workup flow demonstrating the partitioning of 1-Tosyl Glycerol into chlorinated organic solvents.[1]

Critical Stability & Handling Notes

• Hydrolysis Risk: While soluble in wet solvents, the tosyl group is a good leaving group. Prolonged exposure to basic aqueous solutions or hot protic solvents can lead to hydrolysis (reverting to glycerol) or epoxide formation (glycidol) via intramolecular displacement.

  • Recommendation: Store solutions in anhydrous DCM or Chloroform at low temperature.[1]

• Hygroscopicity: The presence of two free hydroxyl groups makes the solid hygroscopic. It should be stored under an inert atmosphere (Argon/Nitrogen) in a desiccator.

References

• Santa Cruz Biotechnology. (R,S)-1-Tosyl Glycerol Product Data Sheet. Retrieved from

• Organic Syntheses. Preparation of Sulfonates and Dithiotosylates. Org. Synth. 20 , 50. Link:

• ChemicalBook. Physical Properties and Solubility of (R,S)-1-Tosyl Glycerol (CAS 73073-07-1). Retrieved from

• Pharmaffiliates. Certificate of Analysis: (R,S)-1-Tosyl Glycerol. Retrieved from

Sources

• 1. prepchem.com [prepchem.com]
• 2. scbt.com [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. (R,S)-1-TOSYLGLYCEROL [chemicalbook.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. KR860001761B1 - Method for preparing optically active carbazole derivatives - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Protocols for the Regioselective Tosylation of Glycerol

Topic: Protocol for the Tosylation of Glycerol Content Type: Application Note & Detailed Protocol Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Abstract & Strategic Overview

Glycerol (1,2,3-propanetriol) is a trifunctional building block essential for the synthesis of chiral synthons, lipids, and polymer cross-linkers. However, its structural symmetry and the presence of three hydroxyl groups (two primary, one secondary) present a significant challenge: regioselectivity .

Direct tosylation often yields a statistical mixture of 1-mono-, 2-mono-, 1,3-di-, and tri-tosylates, requiring tedious chromatographic separation. This guide provides two distinct protocols:

• Protocol A (High-Fidelity): A protection-deprotection strategy via Solketal for high-purity 1-O-tosylglycerol.

• Protocol B (Direct Selective): A kinetically controlled direct method for rapid access to mono-tosylates.

• Protocol C (1,3-Ditosylation): Optimized conditions for generating the bis-electrophile.

Mechanistic Insight & Selectivity

The tosylation reaction proceeds via nucleophilic attack of the glycerol hydroxyl oxygen on the sulfur atom of p-toluenesulfonyl chloride (TsCl).

• Primary vs. Secondary: The primary hydroxyl groups (C1/C3) are sterically less hindered and more nucleophilic than the secondary hydroxyl (C2).

• Kinetic Control: At low temperatures (0°C), reaction at the primary position is significantly faster (

  ).

• The Role of Pyridine: Pyridine acts as both solvent and base. Crucially, it forms an

  -tosylpyridinium intermediate, which is a more reactive electrophile than TsCl itself, facilitating the reaction at lower temperatures.

Visualization: Reaction Selectivity Pathways

Figure 1: Mechanistic pathway showing kinetic preference for primary alcohol tosylation.

Protocol A: High-Fidelity Synthesis via Solketal

Best for: Pharmaceutical intermediates requiring >98% purity. Concept: Temporarily mask the C2 and C3 hydroxyls as an acetonide (Solketal), tosylate the remaining C1-OH, then hydrolyze the acetal.

Reagents

• Glycerol (anhydrous)

• Acetone (dry)

• p-Toluenesulfonic acid (pTSA) (catalyst)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Acetic acid (80% aq) or dilute HCl

Step-by-Step Methodology

Phase 1: Protection (Synthesis of Solketal)

• Setup: Equip a round-bottom flask with a Dean-Stark trap (if using benzene/toluene) or use neat acetone with molecular sieves.

• Reaction: Mix glycerol (1.0 eq) with acetone (excess, ~5-10 eq) and pTSA (0.01 eq).

• Conditions: Stir at room temperature (if using molecular sieves) or reflux (if removing water azeotropically) for 12 hours.

• Workup: Neutralize with NaHCO₃, filter, and concentrate. Distill the residue (bp ~188°C) to obtain pure Solketal ((2,2-dimethyl-1,3-dioxolan-4-yl)methanol).

Phase 2: Tosylation of Solketal

• Chilling: Dissolve Solketal (1.0 eq) in dry pyridine (5.0 eq) and cool to 0°C in an ice bath.

• Addition: Add TsCl (1.1 eq) portion-wise over 30 minutes. Maintain temp < 5°C.

• Incubation: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight.

• Quench: Pour mixture into ice-water/HCl mixture. The solid/oil product (Solketal Tosylate) precipitates.

• Purification: Recrystallize from EtOH/Water or use as is (Yield >90%).

Phase 3: Deprotection (Hydrolysis)

• Hydrolysis: Dissolve Solketal Tosylate in 80% aqueous acetic acid (or MeOH with cat. HCl).

• Reaction: Heat to 60°C for 2-4 hours. Critical: Do not overheat, or the tosyl ester may hydrolyze.

• Monitoring: Monitor by TLC (disappearance of the high Rf acetonide spot).

• Isolation: Concentrate under reduced pressure. Azeotrope with toluene to remove water/acetic acid.

• Result: 1-O-Tosylglycerol as a viscous pale yellow oil/low-melting solid.

Protocol B: Direct Regioselective Mono-Tosylation

Best for: Rapid synthesis where chromatography is acceptable.

Reagents

• Glycerol (10 mmol, 0.92 g)

• TsCl (10 mmol, 1.90 g) - Stoichiometry is 1:1

• Pyridine (5 mL)

• Dichloromethane (DCM) (Optional co-solvent)

Methodology

• Preparation: Dissolve glycerol in pyridine. If glycerol is too viscous, add 5 mL DCM to facilitate stirring.

• Cryogenic Step: Cool the solution to -10°C to 0°C . This is the control variable for selectivity.

• Slow Addition: Dissolve TsCl in minimal DCM/Pyridine and add dropwise over 1 hour.

• Kinetics: Stir at 0°C for 12-16 hours. Do not warm to room temperature until completion is verified by TLC.

• Workup:

  • Dilute with EtOAc.

  • Wash with 1N HCl (to remove pyridine).

  • Wash with Sat. NaHCO₃ (to remove TsOH).

  • Wash with Brine.[1]

• Purification: Flash column chromatography (SiO₂).

  • Eluent: Hexane:EtOAc (1:1 to 0:1 gradient). 1-O-tosylglycerol is more polar than polysubstituted byproducts.

Protocol C: Synthesis of 1,3-Ditosylglycerol

Best for: Creating bis-electrophiles for cyclization reactions.

Methodology

• Stoichiometry: Use Glycerol (1.0 eq) and TsCl (2.2 to 2.5 eq).

• Conditions: Perform in Pyridine at room temperature for 24 hours , then heat to 40-50°C for 4 hours .

• Workup: Pour into ice water. The 1,3-ditosylate often precipitates as a white solid.

• Purification: Recrystallization from Ethanol/Ligroin.

  • Note: The 1,3-isomer is generally a solid (mp ~57-59°C), whereas the 1,2-isomer is an oil.

Quality Control & Data Validation

Use the following data to validate your product.

Table 1: NMR Characterization Data (CDCl₃)[1][2][3][4][5]

Compound	Proton (¹H) Signals (ppm)	Carbon (¹³C) Signals (ppm)	Key Features
1-O-Tosylglycerol	Ar-H: 7.80 (d), 7.35 (d)Ts-Me: 2.45 (s)H-1: 4.10 (d/m)H-2: 3.95 (m)H-3: 3.60-3.75 (m)	Ar: 145.2, 132.5, 130.1, 128.1C-1: 71.5C-2: 69.8C-3: 63.2	Deshielding of H-1 confirms tosylation at primary position.[2][3][4]
1,3-Ditosylglycerol	Ar-H: 7.78 (d), 7.36 (d)Ts-Me: 2.46 (s)H-1,3: 4.05-4.15 (m)H-2: 3.95-4.05 (m)	Ar: 145.4, 132.3...C-1,3: 69.5C-2: 67.8	Symmetry simplifies the spectrum. Integration of Ar-H vs backbone is 8:5.

Workflow Visualization

Figure 2: Operational workflow comparing the Solketal route vs. Direct Tosylation.

Safety & Handling (Critical)

• p-Toluenesulfonyl Chloride (TsCl): Corrosive and a lachrymator. Reacts violently with water to form HCl. Neutralization: Quench excess TsCl with aqueous NaOH or NaHCO₃ slowly in an ice bath.

• Pyridine: Toxic, hepatotoxic, and affects male fertility. Use only in a fume hood. Double-glove (Nitrile).

• Waste Disposal: The aqueous washings from the reaction contain pyridinium salts and tosylate salts. Dispose of in the aqueous basic waste stream.

References

• Organic Syntheses: "Isopropylidene Glycerol (Solketal) Preparation." Org.[4] Synth.1945 , 25, 53. Link

• Regioselective Tosylation: Martinelli, M. J., et al. "Catalytic Regioselective Sulfonylation of Polyols." J. Am. Chem. Soc.2002 , 124, 3578. Link

• Green Chemistry Approaches: "Selective Tosylation of Alcohols in Water." Green Chem.2011 , 13, 1000.[1]

• 1,3-Ditosylglycerol Characterization: "Synthesis and characterization of glycerol tosylates." Tetrahedron Lett.[5]1992 , 33, 4365.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 3. prepchem.com [prepchem.com]
• 4. reddit.com [reddit.com]
• 5. perso.univ-lemans.fr [perso.univ-lemans.fr]

Application Note: Synthesis of Glycidol from (R,S)-1-Tosyl Glycerol

Introduction: The Strategic Value of Glycidol in Synthesis

Glycidol (oxiran-2-ylmethanol) is a highly valuable bifunctional molecule, containing both an epoxide and a primary alcohol. This unique structural combination makes it a versatile building block in organic synthesis, particularly for the pharmaceutical industry. It serves as a key intermediate in the preparation of a wide range of active pharmaceutical ingredients (APIs), including antiarrhythmic and antiviral drugs.[1][2] The epoxide ring is a strained three-membered heterocycle susceptible to nucleophilic attack, allowing for the introduction of diverse functionalities, while the hydroxyl group offers another site for chemical modification.

Glycerol, a renewable and abundant byproduct of biodiesel production, is an attractive starting material for value-added chemicals like glycidol.[3] A common and efficient laboratory-scale strategy to convert glycerol to glycidol involves the use of a tosylated intermediate. This guide provides a detailed protocol and the underlying scientific principles for the preparation of racemic glycidol from (R,S)-1-Tosyl Glycerol, a stable and easily handled glycerol derivative.

Scientific Principles and Mechanism

The conversion of (R,S)-1-Tosyl Glycerol to glycidol is a classic example of an intramolecular Williamson ether synthesis.[4][5][6][7] The reaction proceeds via a base-catalyzed intramolecular SN2 cyclization.

Causality Behind Experimental Choices:

• Activation of the Hydroxyl Group: Alcohols are inherently poor leaving groups because the hydroxide ion (OH⁻) is a strong base. The primary role of the tosyl (p-toluenesulfonyl) group is to convert the primary hydroxyl group at the C1 position of glycerol into an excellent leaving group. The tosylate anion is a very stable, weak base due to the resonance delocalization of its negative charge across the sulfonyl group, making it easily displaced by a nucleophile.

• Generation of the Nucleophile: The reaction requires a base (e.g., sodium hydroxide) to deprotonate one of the two remaining free hydroxyl groups (at C2 or C3) on the tosyl glycerol molecule. This deprotonation generates a nucleophilic alkoxide ion.

• Intramolecular SN2 Attack: The newly formed alkoxide, being part of the same molecule, is perfectly positioned to perform a backside attack on the adjacent carbon atom (C1) that bears the tosylate leaving group. This intramolecular nucleophilic substitution (SN2) reaction results in the displacement of the tosylate and the formation of the three-membered epoxide ring.[7][8]

The overall reaction is efficient because the nucleophile and electrophile are tethered, which entropically favors the intramolecular cyclization over intermolecular side reactions. As the starting material is a racemate of (R,S)-1-Tosyl Glycerol, the resulting product, glycidol, will also be a racemic mixture.

Caption: Figure 1: Mechanism of Epoxide Formation.

Experimental Protocol

This protocol describes a robust method for the synthesis of (R,S)-glycidol on a laboratory scale.

Materials and Reagents

Reagent	CAS Number	Molecular Wt. ( g/mol )	Molar Eq.	Amount (Example Scale)
(R,S)-1-Tosyl Glycerol	73073-07-1	246.28	1.0	24.6 g (0.1 mol)
Sodium Hydroxide (NaOH)	1310-73-2	40.00	1.1	4.4 g (0.11 mol)
Methanol (MeOH), anhydrous	67-56-1	32.04	-	200 mL
Ethyl Acetate (EtOAc)	141-78-6	88.11	-	~300 mL for extraction
Deionized Water	7732-18-5	18.02	-	As needed for workup
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	-	As needed for drying
Brine (Saturated NaCl solution)	N/A	N/A	-	~50 mL

Equipment

• 500 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice-water bath

• Separatory funnel (500 mL or 1 L)

• Rotary evaporator

• Vacuum distillation apparatus (short path recommended)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Step-by-Step Methodology

1. Reaction Setup: a. Place (R,S)-1-Tosyl Glycerol (24.6 g, 0.1 mol) and a magnetic stir bar into a 500 mL round-bottom flask. b. Add anhydrous methanol (200 mL) to the flask and stir at room temperature until the solid is completely dissolved. c. Cool the resulting solution in an ice-water bath to 0-5 °C.

2. Base Addition and Reaction: a. In a separate beaker, dissolve sodium hydroxide (4.4 g, 0.11 mol) in a minimal amount of deionized water (~10 mL) and cool the solution. Self-Validating Insight: Pre-dissolving the base ensures a more controlled and homogeneous reaction upon addition, preventing localized high concentrations that could promote side reactions. b. Slowly add the cold sodium hydroxide solution dropwise to the stirred methanol solution over 20-30 minutes, ensuring the internal temperature does not rise above 10 °C. c. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. d. Stir the reaction for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. (Eluent suggestion: 50% Ethyl Acetate in Hexane).

3. Workup and Extraction: a. Once the reaction is complete, concentrate the mixture using a rotary evaporator to remove the bulk of the methanol. b. To the resulting slurry, add deionized water (100 mL) to dissolve the sodium tosylate salt. c. Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL). Expertise Note: Multiple extractions with smaller volumes of solvent are more efficient at recovering the product than a single extraction with a large volume. d. Combine the organic layers and wash with brine (1 x 50 mL) to remove residual water and salts. e. Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.

4. Purification: a. Remove the ethyl acetate from the filtrate using a rotary evaporator. b. The crude product is a colorless to pale yellow oil. Purify the crude glycidol by vacuum distillation.[9][10] c. Collect the fraction boiling at approximately 60 °C at 15 mm Hg.[9] The expected yield is typically in the range of 70-85%.

Caption: Figure 2: Experimental Workflow.

Safety and Handling Precautions

• General: Conduct all steps of this procedure in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[11]

• Reagents:

  • Sodium Hydroxide: Corrosive and can cause severe skin burns and eye damage. Handle with care.[12]

  • Methanol: Flammable and toxic. Avoid inhalation and skin contact.

  • Ethyl Acetate: Flammable liquid with an irritating vapor.[13]

• Product:

  • Glycidol: Classified as a probable human carcinogen (Group 2A) and is a suspected mutagen.[14][15] It is an irritant to the skin, eyes, and respiratory tract.[16][17] All handling of the final product should be done with extreme care, using appropriate engineering controls and PPE to prevent exposure.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Neutralize any acidic or basic aqueous waste before disposal.

Applications in Drug Development

The racemic glycidol produced by this method is a crucial starting material for synthesizing a variety of pharmaceutical agents.[14][18] Its bifunctional nature allows it to be incorporated into complex molecular scaffolds. For instance, the epoxide can be opened by various nucleophiles (amines, alcohols, thiols) to introduce side chains, while the hydroxyl group can be further functionalized through esterification or etherification. This versatility makes glycidol an indispensable tool for medicinal chemists and drug development professionals.[1]

References

• National Center for Biotechnology Information (2024). Glycidol. PubChem Compound Summary for CID 11164. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Glycidol's Role in Pharmaceutical Synthesis: A Key Chemical Intermediate. Retrieved from [Link]

• Pearson+. The Williamson ether synthesis involves the displacement of an al... Study Prep. Retrieved from [Link]

• Chemistry LibreTexts (2020). 11.2: Synthesis of Epoxides. Retrieved from [Link]

• Google Patents.JPH08208633A - Purification of glycidol.
• Google Patents.KR101602428B1 - Method for preparing glycidol through successive catalytic reaction.
• Google Patents.IL28384A - Process for recovery of glycidol.
• Google Patents.CN103214402A - Method for directly preparing glycidol from glycerol.

• Osbourn, J. (2021). Intramolecular Williamson Ether Synthesis. YouTube. Retrieved from [Link]

• Kemijski inštitut. One-step synthesis of glycidol from glycerol. Retrieved from [Link]

• ResearchGate. One-pot consecutive glycidol synthesis method from glycerol. Retrieved from [Link]

• National Center for Biotechnology Information (2000). Glycidol - Some Industrial Chemicals. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 77. Retrieved from [Link]

• MDPI (2023). Sodium Methoxide Catalysed One-Pot Glycidol Synthesis via Trans-Esterification between Glycerol and Dimethyl Carbonate. Retrieved from [Link]

• Frontiers. Two-Step Purification of Glycerol as a Value Added by Product From the Biodiesel Production Process. Retrieved from [Link]

• Wikipedia. Williamson ether synthesis. Retrieved from [Link]

• Master Organic Chemistry (2015). Intramolecular Williamson Ether Synthesis. Retrieved from [Link]

• Pharmaffiliates. (R,S)-1-Tosyl Glycerol | CAS 73073-07-1. Retrieved from [Link]

• Wikipedia. Sodium hydroxide. Retrieved from [Link]

• Wikipedia. Ethyl acetate. Retrieved from [Link]

• New Jersey Department of Health. Glycidol - Hazardous Substance Fact Sheet. Retrieved from [Link]

• CDC. NIOSH Pocket Guide to Chemical Hazards - Glycidol. Retrieved from [Link]

• MDPI (2019). Improvement of the Crude Glycerol Purification Process Derived from Biodiesel Production Waste Sources through Computational Modeling. Retrieved from [Link]

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Analytical methods for determining the purity of (R,S)-1-Tosyl Glycerol

Introduction

(R,S)-1-Tosyl Glycerol is a critical chiral building block in the synthesis of a wide array of pharmacologically active molecules and complex organic structures. The precise control over its chemical and enantiomeric purity is paramount to ensure the efficacy, safety, and reproducibility of the final products. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust analytical methodologies for the stringent purity assessment of (R,S)-1-Tosyl Glycerol.

The inherent chirality of this molecule, possessing a stereocenter at the C2 position of the glycerol backbone, necessitates a multi-faceted analytical approach. We will delve into the core techniques of High-Performance Liquid Chromatography (HPLC) for both achiral and chiral purity, Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation and quantification of impurities, and Mass Spectrometry (MS) for molecular weight verification and impurity identification. The causality behind experimental choices and the establishment of self-validating protocols are emphasized to ensure the highest degree of scientific integrity.

Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a cornerstone technique for the determination of the chemical purity of (R,S)-1-Tosyl Glycerol. This method effectively separates the target compound from potential impurities arising from the synthesis, such as unreacted starting materials (e.g., glycerol, p-toluenesulfonyl chloride) and by-products (e.g., 1,3-ditosyl glycerol).

Rationale for Method Development

The selection of a C18 stationary phase is based on its broad applicability and effectiveness in retaining moderately polar compounds like (R,S)-1-Tosyl Glycerol through hydrophobic interactions. A gradient elution is employed to ensure the efficient elution of compounds with a range of polarities, providing sharp peaks and good resolution. The use of a photodiode array (PDA) or UV detector is ideal, as the tosyl group provides a strong chromophore, allowing for sensitive detection.

Experimental Protocol: RP-HPLC

Objective: To determine the chemical purity of (R,S)-1-Tosyl Glycerol and quantify related substances.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, and PDA or UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• (R,S)-1-Tosyl Glycerol reference standard and sample.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

• Standard and Sample Preparation:

  • Prepare a stock solution of the (R,S)-1-Tosyl Glycerol reference standard in acetonitrile at a concentration of 1 mg/mL.

  • Prepare the sample solution by accurately weighing and dissolving the (R,S)-1-Tosyl Glycerol in acetonitrile to a final concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Set the column temperature to 30 °C.

  • Set the UV detection wavelength to 225 nm, a wavelength where the tosyl group exhibits strong absorbance[1].

  • Set the flow rate to 1.0 mL/min.

  • The injection volume is 10 µL.

  • Utilize a gradient elution as detailed in the table below.

Table 1: Gradient Elution Program for RP-HPLC Analysis

Time (minutes)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)
0	70	30
20	30	70
25	30	70
26	70	30
30	70	30

• Data Analysis:

  • Integrate the peaks in the chromatograms of the standard and sample solutions.

  • Calculate the percentage purity of the (R,S)-1-Tosyl Glycerol sample by the area normalization method.

Workflow for HPLC Purity Analysis

Sources

• 1. globalresearchonline.net [globalresearchonline.net]

Application Notes and Protocols for (R,S)-1-Tosyl Glycerol in Advanced Polymer Chemistry

Introduction: Harnessing a "Non-Polymerizable" Monomer for Advanced Functional Polymers

In the realm of polymer chemistry, the synthesis of well-defined, functional polymers is paramount for advancements in fields ranging from drug delivery to materials science. (R,S)-1-Tosyl Glycerol, and more specifically its epoxide derivative, glycidyl tosylate, presents a fascinating case study in turning a synthetic challenge into a powerful tool. At first glance, glycidyl tosylate appears to be a "non-polymerizable" epoxide when subjected to conventional nucleophilic initiators.[1][2][3] This is due to the excellent leaving group properties of the tosylate moiety, which favors nucleophilic substitution over ring-opening polymerization.[1][2][3]

However, this apparent limitation is the very source of its utility. Through a specialized approach known as monomer-activated polymerization, glycidyl tosylate can be effectively copolymerized with other epoxides, such as ethylene oxide (EO) or propylene oxide (PO).[1][2] This process yields copolymers with pendant tosylate groups, which serve as highly efficient "handles" for post-polymerization modification.[1][2] This strategy opens the door to a vast library of functionalized polyethers that are otherwise inaccessible through direct polymerization of their corresponding functional monomers.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of (R,S)-1-Tosyl Glycerol (via glycidyl tosylate) in the synthesis of advanced functional polymers. We will delve into the underlying chemistry, provide detailed experimental protocols, and showcase the potential of this versatile building block.

The Strategic Advantage of a "Difficult" Monomer

The core of this methodology lies in a two-step approach: first, the incorporation of the tosylated monomer into a polymer backbone, and second, the subsequent modification of the pendant tosyl groups.

Step 1: Copolymerization via Monomer-Activated Ring-Opening Polymerization (ROP)

Traditional anionic ROP of epoxides, which relies on strong nucleophiles like alkoxides, is incompatible with glycidyl tosylate. The nucleophile would simply displace the tosylate group. The breakthrough comes with the use of a milder, "monomer-activated" mechanism.[1][2] This technique employs a Lewis acid to activate the epoxide monomer, making it more susceptible to ring-opening by a less nucleophilic initiator.[2] This allows for the controlled copolymerization of glycidyl tosylate with other epoxides, resulting in a polyether backbone with a predetermined percentage of pendant tosylate groups.[1][2]

Reaction Workflow: Copolymerization of Glycidyl Tosylate

Caption: Workflow for the synthesis of tosylated copolymers.

Step 2: Post-Polymerization Modification via Nucleophilic Substitution

The tosylated copolymer serves as a versatile platform for a wide array of chemical transformations. The tosyl group is an excellent leaving group, readily displaced by a variety of nucleophiles in a quantitative manner.[4][5][6] This allows for the introduction of a diverse range of functional groups onto the polymer backbone, including amines, azides, thiols, and more.[7] This post-polymerization modification strategy is a powerful tool for tailoring the properties of the final polymer to a specific application.[8][9][10]

Reaction Pathway: Post-Polymerization Functionalization

Caption: General scheme for nucleophilic substitution on a tosylated polymer.

Applications in Drug Development and Advanced Materials

The ability to create libraries of functional polymers from a single precursor has significant implications for various fields:

• Drug Delivery: Functional groups can be used to conjugate drugs, targeting ligands, or imaging agents to the polymer backbone. For example, amine groups can be used to attach drugs via amide linkages, while azide groups allow for "click" chemistry reactions for efficient conjugation.

• Gene Delivery: The introduction of cationic groups, such as primary or tertiary amines, can facilitate the complexation of nucleic acids (DNA, siRNA) for gene delivery applications.[2]

• Biomaterials: The surface properties of materials can be modified by grafting these functional polymers, for instance, to improve biocompatibility or to introduce specific cell-binding motifs.

• Advanced Materials: The introduction of a wide range of functional groups can be used to create materials with tailored properties for applications in areas such as coatings, adhesives, and sensors.

Experimental Protocols

Protocol 1: Synthesis of a Tosylated Copolymer via Monomer-Activated Polymerization

This protocol describes the copolymerization of glycidyl tosylate and propylene oxide.

Materials:

• Glycidyl tosylate (GlyTs)

• Propylene oxide (PO)

• Tetraoctylammonium bromide (t-Oct4NBr)

• Triisobutylaluminum (i-Bu3Al)

• Anhydrous toluene

• Argon or Nitrogen gas supply

• Schlenk line and glassware

Procedure:

• Preparation of the Reaction Vessel: A Schlenk flask is flame-dried under vacuum and backfilled with inert gas (Argon or Nitrogen).

• Addition of Reagents:

  • Anhydrous toluene is added to the flask via a cannula.

  • A stock solution of t-Oct4NBr in anhydrous toluene is added.

  • Propylene oxide (PO) and glycidyl tosylate (GlyTs) are added via syringe. The ratio of PO to GlyTs can be varied to achieve the desired incorporation of the tosylated monomer (e.g., a 7:1 ratio of PO to GlyTs).[2]

• Initiation of Polymerization: The reaction mixture is cooled to -78°C (dry ice/acetone bath). A solution of i-Bu3Al in anhydrous toluene is added dropwise via syringe.[2]

• Polymerization: The reaction is allowed to proceed at -78°C. The progress of the polymerization can be monitored by taking aliquots and analyzing them by ¹H NMR spectroscopy to follow the decrease in monomer concentration.[1][2]

• Termination: The polymerization is terminated by the addition of a protic solvent, such as methanol.

• Purification: The polymer is precipitated in a large excess of a non-solvent (e.g., cold hexane), filtered, and dried under vacuum to a constant weight.

Characterization:

• ¹H NMR Spectroscopy: To confirm the incorporation of both monomers and to determine the copolymer composition.

• Size Exclusion Chromatography (SEC/GPC): To determine the molecular weight (Mn, Mw) and polydispersity index (PDI) of the copolymer.

Entry	[PO]:[GlyTs] Ratio	Mn ( g/mol )	PDI (Mw/Mn)	GlyTs Incorporation (%)
1	7:1	~6,800	< 1.2	~12.5
2	9:1	~7,500	< 1.2	~10

Note: The values in the table are representative and can vary depending on the specific reaction conditions.

Protocol 2: Post-Polymerization Modification via Nucleophilic Substitution

This protocol provides a general procedure for the functionalization of the tosylated copolymer with an amine.

Materials:

• Tosylated copolymer (from Protocol 1)

• Nucleophile (e.g., dimethylamine solution)

• Solvent (e.g., Tetrahydrofuran - THF)

• Dialysis tubing (if necessary for purification)

Procedure:

• Dissolution of the Polymer: The tosylated copolymer is dissolved in a suitable solvent, such as THF, in a round-bottom flask.

• Addition of Nucleophile: An excess of the nucleophile (e.g., a solution of dimethylamine in THF) is added to the polymer solution.

• Reaction: The reaction mixture is stirred at room temperature or slightly elevated temperature (e.g., 40-50°C) for a specified period (e.g., 24-48 hours). The reaction can be monitored by ¹H NMR to follow the disappearance of the tosyl group signals.[1]

• Purification:

  • The solvent and excess nucleophile are removed under reduced pressure.

  • The resulting functionalized polymer is redissolved in a suitable solvent and purified. For water-soluble polymers, dialysis against deionized water is an effective purification method. For other polymers, precipitation in a non-solvent may be appropriate.

• Drying: The purified polymer is dried under vacuum or by lyophilization to yield the final functionalized product.

Characterization:

• ¹H NMR Spectroscopy: To confirm the complete substitution of the tosyl groups and the presence of the new functional group.[1]

• FT-IR Spectroscopy: To identify the characteristic vibrational bands of the newly introduced functional group.

Conclusion

(R,S)-1-Tosyl Glycerol, in the form of its epoxide derivative glycidyl tosylate, represents a powerful and versatile tool in the arsenal of the modern polymer chemist. By overcoming its initial "non-polymerizable" nature through monomer-activated polymerization, it provides a gateway to a vast array of well-defined functional polyethers. The ability to perform quantitative post-polymerization modifications opens up exciting possibilities for the design of novel materials for drug delivery, gene therapy, and other advanced applications. The protocols and principles outlined in this application note provide a solid foundation for researchers to explore the potential of this unique monomer in their own work.

References

• Jung, P., Ziegler, A. D., Blankenburg, J., & Frey, H. (2019). Glycidyl Tosylate: Polymerization of a “Non-Polymerizable” Monomer permits Universal Post-Functionalization of Polyethers.
• Blasco, E., Sims, M. B., Goldmann, A. S., Sumerlin, B. S., & Barner-Kowollik, C. (2017). 50th Anniversary Perspective: Polymer Functionalization. Macromolecules, 50(14), 5215-5252.
• Haward, R. N. (1973). The extension of the theory of the kinetics of compartmentalized free radical polymerization to the loci in which on the average 0.01-2 radicals coexist. Journal of Polymer Science: Polymer Symposia, 42(1), 105-117.
• Kennedy, J. P., & Ivan, B. (1992). Designed polymers by carbocationic macromolecular engineering: theory and practice. Hanser Publishers.
• Li, M., & Benicewicz, B. C. (2005). Synthesis of a novel tosylate-containing monomer and its RAFT polymerization for the preparation of well-defined functional polymers. Macromolecules, 38(14), 5929-5936.
• Gauthier, M. A., & Gibson, M. I. (2008). Synthesis of functional polymers by post-polymerization modification.
• Zhang, X., & Matyjaszewski, K. (2010). A convenient route to functional linear polyglycerols by ring-opening polymerization of glycidyl esters. Polymer Chemistry, 1(5), 605-607.
• Frey, H., & Schömer, M. (2019). Glycidyl Tosylate: Polymerization of a “Non-Polymerizable” Monomer permits Universal Post-Functionalization of Polyethers. Angewandte Chemie, 131(37), 13015-13018.
• Heinze, T., & Liebert, T. (2001). Unconventional methods in cellulose functionalization. Progress in Polymer Science, 26(9), 1689-1762.
• Hadjichristidis, N., Pitsikalis, M., Pispas, S., & Iatrou, H. (2001). Polymers with complex architecture by living polymerization. Chemical reviews, 101(12), 3747-3792.
• Matyjaszewski, K. (2012). Atom transfer radical polymerization (ATRP): current status and future perspectives. Macromolecules, 45(10), 4015-4039.
• Theato, P. (2007). Synthesis of well-defined polymeric nanoparticles with functional groups on the surface. Journal of Polymer Science Part A: Polymer Chemistry, 45(13), 2633-2647.
• Szwarc, M. (1968). The kinetics and mechanism of anionic polymerization. In Carbanions, living polymers and electron transfer processes (pp. 69-148). Interscience publishers.
• Odian, G. (2004).
• Carey, F. A., & Sundberg, R. J. (2007). Advanced organic chemistry: part A: structure and mechanisms. Springer Science & Business Media.
• Theato, P. (2008). Synthesis of functional polymers by post-polymerization modification. Journal of Polymer Science Part A: Polymer Chemistry, 46(20), 6677-6687.
• Du, J., & Armes, S. P. (2009). pH-responsive polymersomes with adjustable thermogelling behavior prepared via RAFT polymerization. Journal of the American Chemical Society, 131(36), 12932-12933.
• Hawker, C. J., Bosman, A. W., & Harth, E. (2001). New polymer synthesis by nitroxide mediated living radical polymerizations. Chemical reviews, 101(12), 3661-3688.
• Frey, H., & Sunder, A. (2001). Polyglycerol: a new versatile polyol. Die Makromolekulare Chemie, 202(14), 2827-2831.
• Moad, G., Rizzardo, E., & Thang, S. H. (2005). Living radical polymerization by the RAFT process. Australian journal of chemistry, 58(6), 379-410.
• March, J. (2007). Advanced organic chemistry: reactions, mechanisms, and structure. John Wiley & Sons.
• McGrath, A. J., & Lynd, N. A. (2013). Poly (allyl glycidyl ether)-A versatile and functional polyether platform. Journal of Polymer Science Part A: Polymer Chemistry, 51(24), 5220-5229.
• Asadov, Z. H., Ahmadov, I. A., Rahimov, R. A., & Mammadova, P. S. (2016). Copolymerization of (p-2-Ethoxycarbonyl) cyclopropyl Styrene with Glycidyl Methacrylate. Engineering Journal IJOER, 2(4), 1-6.

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• Birke, A., Ling, J., Barz, M., & Theato, P. (2015). Synthesis of Amphiphilic Block Copolypept (o) ides by Bifunctional Initiators: Making PeptoMicelles Redox Sensitive.
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• Jung, P., Ziegler, A. D., Blankenburg, J., & Frey, H. (2019). Glycidyl Tosylate: Polymerization of a “Non-Polymerizable” Monomer permits Universal Post-Functionalization of Polyethers.

• Pharmaffiliates. (n.d.). (R,S)-1-Tosyl Glycerol-d5. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Nucleophilic Substitution on (R,S)-1-Tosyl Glycerol

Welcome to the technical support center for optimizing nucleophilic substitution reactions on (R,S)-1-Tosyl Glycerol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this versatile synthetic intermediate. Here, we address common challenges and provide in-depth, evidence-based solutions to streamline your experimental workflow and enhance reaction outcomes.

Our approach is rooted in a deep understanding of reaction mechanisms and practical, field-tested experience. We aim to empower you not just with protocols, but with the scientific rationale to troubleshoot effectively and innovate in your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My nucleophilic substitution on (R,S)-1-Tosyl Glycerol is sluggish or incomplete. What are the primary factors I should investigate?

A1: Sluggish or incomplete reactions with tosylated glycerol are often multifactorial. Here’s a systematic approach to troubleshooting:

• Leaving Group Activation: The tosylate group (-OTs) is an excellent leaving group because its negative charge is well-stabilized through resonance.[1][2][3] However, the efficiency of its displacement depends critically on the reaction conditions. Ensure the tosylation of glycerol was complete in the preceding step, as unreacted hydroxyl groups can interfere with the subsequent substitution.

• Nucleophile Strength and Concentration: The reactivity of your nucleophile is paramount. Stronger nucleophiles will favor a more rapid SN2 displacement. If you are using a weak nucleophile, you may need to employ more forcing conditions (e.g., higher temperatures, longer reaction times). Increasing the concentration of the nucleophile can also enhance the reaction rate.

• Solvent Choice: The solvent plays a crucial role in solvating both the substrate and the nucleophile. For SN2 reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation of the nucleophilic salt, leaving the anionic nucleophile more "naked" and reactive. Protic solvents can solvate the nucleophile, reducing its reactivity.

• Temperature: Increasing the reaction temperature generally increases the reaction rate. However, excessive heat can lead to side reactions, such as elimination or decomposition. A careful optimization of the temperature profile is often necessary.

• Steric Hindrance: While the primary tosylate at the 1-position of glycerol is relatively unhindered, the overall conformation of the molecule and the nature of the nucleophile can introduce steric challenges. Bulky nucleophiles will react more slowly.

Q2: I am observing the formation of an epoxide byproduct. What is happening and how can I prevent it?

A2: The formation of an epoxide, glycidol, is a common and often desired intramolecular reaction pathway from 1-tosyl glycerol, especially under basic conditions. The adjacent hydroxyl group at the C2 position can act as an internal nucleophile.

Mechanism of Epoxide Formation:

• A base in the reaction mixture deprotonates the C2 hydroxyl group, forming an alkoxide.

• This alkoxide then attacks the C1 carbon, displacing the tosylate leaving group in an intramolecular SN2 reaction, forming the epoxide ring.

Strategies to Minimize Epoxide Formation:

• Protecting Groups: To prevent the intramolecular cyclization, the C2 and C3 hydroxyl groups must be protected before the tosylation and subsequent nucleophilic substitution.[4] Common protecting groups for diols include acetonides (formed with acetone and an acid catalyst) or benzyl ethers. The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its eventual removal.[4]

• Control of Basicity: If the nucleophile itself is not strongly basic, the addition of a non-nucleophilic base should be carefully controlled or avoided. If a base is required, a weaker base or stoichiometric amounts should be used to minimize deprotonation of the glycerol hydroxyls.

• One-Pot Synthesis of Glycidyl Derivatives: In some cases, the formation of the epoxide is the desired outcome, which can then be opened by a nucleophile.[5][6][7][8] This two-step, one-pot approach can be an efficient way to synthesize 1-substituted-glycerol derivatives.

Q3: My reaction is showing a mixture of products, including substitution at the C2 position. How can I improve regioselectivity?

A3: While the primary tosylate at C1 is significantly more reactive towards SN2 displacement than a secondary hydroxyl or tosylate at C2, product mixtures can arise from several scenarios:

• Incomplete Monotosylation: If the initial tosylation of glycerol is not selective for the primary hydroxyl group, you may have a mixture of 1-tosyl, 2-tosyl, and 1,3-ditosyl glycerol. This will inevitably lead to a mixture of substitution products. To favor monotosylation at the primary position, use stoichiometric amounts of tosyl chloride at low temperatures.

• Acyloxy Migration: In acyl-protected glycerol derivatives, acyl migration can occur under certain conditions, leading to a mixture of isomers.[9] While this is more relevant for acylated glycerols, it highlights the potential for intramolecular rearrangements.

• SN1 Character: If the reaction conditions promote an SN1-type mechanism (e.g., with very weak nucleophiles in polar protic solvents), carbocation formation could lead to rearrangements and a loss of regioselectivity.[2][3][10] However, for a primary tosylate, an SN2 pathway is strongly favored.

To ensure high regioselectivity for substitution at the C1 position:

• Confirm the Purity of (R,S)-1-Tosyl Glycerol: Use techniques like NMR to confirm the structure and purity of your starting material before proceeding with the substitution reaction.

• Employ SN2-Favorable Conditions: Use a strong nucleophile in a polar aprotic solvent to ensure a clean SN2 displacement at the primary carbon.

• Utilize Protecting Groups: For complete control, protect the C2 and C3 hydroxyls. A common strategy is to use solketal (the acetonide of glycerol) as the starting material, tosylate the remaining primary hydroxyl, perform the substitution, and then deprotect the diol.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low or No Conversion	1. Poor leaving group activation.2. Weak nucleophile.3. Inappropriate solvent.4. Insufficient temperature.	1. Confirm complete tosylation of glycerol.2. Use a stronger nucleophile or add a catalyst (e.g., a phase-transfer catalyst for certain reactions).3. Switch to a polar aprotic solvent (DMF, DMSO).4. Gradually increase the reaction temperature, monitoring for side product formation.
Formation of Glycidol (Epoxide)	Intramolecular cyclization via the C2 hydroxyl group.	1. Protect the C2 and C3 hydroxyls as an acetonide (e.g., solketal) before tosylation.2. Minimize the basicity of the reaction medium.
Mixture of Regioisomers	1. Impure starting 1-Tosyl Glycerol.2. Non-SN2 reaction pathway.	1. Purify the 1-Tosyl Glycerol starting material.2. Ensure conditions strongly favor an SN2 mechanism (strong nucleophile, polar aprotic solvent).
Elimination Side Products	1. Sterically hindered or strongly basic nucleophile.2. High reaction temperatures.	1. Use a less hindered and/or less basic nucleophile if possible.2. Optimize the reaction temperature to the minimum required for a reasonable reaction rate.
Difficulty in Product Isolation	High polarity of glycerol derivatives making extraction from aqueous media challenging.	1. Use continuous liquid-liquid extraction.2. Employ solid-phase extraction (SPE) with a suitable stationary phase.3. Consider derivatization to a less polar compound for easier extraction, followed by deprotection.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution on (R,S)-1-Tosyl Glycerol

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve (R,S)-1-Tosyl Glycerol (1.0 eq.) in an appropriate volume of a polar aprotic solvent (e.g., DMF, 0.1-0.5 M).

• Addition of Nucleophile: Add the nucleophile (1.1-1.5 eq.). If the nucleophile is a salt (e.g., NaN3, NaCN), ensure it is finely powdered and dry.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). The aqueous layer may need to be saturated with NaCl to improve extraction efficiency for polar products.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of a Glycidyl Ether via Intramolecular Cyclization

This protocol is adapted from general procedures for glycidyl ether synthesis.[11][12]

• Reaction Setup: In a round-bottom flask, dissolve (R,S)-1-Tosyl Glycerol (1.0 eq.) in a suitable solvent such as THF or tert-butanol.

• Base Addition: Cool the solution in an ice bath and add a strong base (e.g., sodium hydride, 1.1 eq., as a 60% dispersion in mineral oil, or a solution of sodium hydroxide).

• Reaction: Stir the mixture at room temperature until the starting material is consumed, as monitored by TLC.

• Workup and Purification: Carefully quench the reaction with water. Extract the product with an organic solvent. Wash the organic layer, dry, and concentrate. The resulting glycidol is often used directly in the next step or can be purified by distillation under reduced pressure.

Visualizing the Reaction Pathways

Troubleshooting Decision Tree

References

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]

• Chem LibreTexts. (2021, March 21). NS10. Leaving Group Formation - aliphatic nucleophilic substitution. Retrieved from [Link]

• Chem LibreTexts. (2021, March 21). 7.6 Extra Topics on Nucleophilic Substitution Reactions – Organic Chemistry I. Retrieved from [Link]

• Aneja, R., & Davies, A. P. (1974). Nucleophilic substitution in glycerol derivatives. Reaction of acylglycerols with triphenylphosphine and carbon tetrachloride. Journal of the Chemical Society, Perkin Transactions 1, 141-145.

• Master Organic Chemistry. (2015, March 10). All About Tosylates and Mesylates. Retrieved from [Link]

• Google Patents. (n.d.). Method of synthesizing glycidyl ether compounds in the absence of water and organic solvents.
• Richard, J. P., Amyes, T. L., & Toteva, M. M. (2002). Mechanism for Nucleophilic Substitution and Elimination Reactions at Tertiary Carbon in Largely Aqueous Solutions: Lifetime of a Simple Tertiary Carbocation. Journal of the American Chemical Society, 124(30), 8872-8881.

• Chem LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• Chem LibreTexts. (2021, March 21). 14.6: Glycols and Glycerol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Glycerol. PubChem. Retrieved from [Link]

• Master Organic Chemistry. (2015, February 10). Epoxide Ring Opening With Base. Retrieved from [Link]

• Preprints.org. (2024, July 2). Synthesis and Beneficials Effects of Glycerol Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• PubMed. (2016). Ring opening of epoxides with C-nucleophiles. Retrieved from [Link]

• IRIS. (n.d.). Continuous-flow procedures for the chemical upgrading of glycerol. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of glycidyl ethers.

• Chem LibreTexts. (2022, September 15). 14.6: Glycols and Glycerol. Retrieved from [Link]

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis of ethyl glyceryl ethers from catalyzed glycerol acid and ethanol to develop bio-additives to improve fuel characteristics. Retrieved from [Link]

• NTU > IRep. (n.d.). ACTIVATION OF ALCOHOLS TO NUCLEOPHILIC SUBSTITUTION. Retrieved from [Link]

• BYJU'S. (n.d.). Properties of Glycerin – C3H8O3. Retrieved from [Link]

• Jacobsen, E. N., & Schaus, S. E. (2001). On the Mechanism of Asymmetric Nucleophilic Ring-Opening of Epoxides Catalyzed by (Salen)CrIII Complexes. Journal of the American Chemical Society, 123(38), 9272-9273.

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Technical Support Center: Regioselective Tosylation of Glycerol

Welcome to the technical support center for the regioselective tosylation of glycerol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. Here, we address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions to help you achieve optimal results in your experiments. Our approach is grounded in established chemical principles and field-proven insights to ensure both scientific accuracy and practical success.

Introduction: The Challenge of Selectivity

Glycerol, a seemingly simple triol, presents a significant challenge in regioselective synthesis due to its three hydroxyl groups: two primary (-CH₂OH) and one secondary (-CHOH). The selective functionalization of one hydroxyl group over the others is a critical step in the synthesis of a wide array of valuable compounds, from pharmaceuticals to polymers.[1][2] Tosylation, the conversion of a hydroxyl group to a p-toluenesulfonate (tosylate), is a common strategy to transform the -OH into an excellent leaving group for subsequent nucleophilic substitution reactions.[3][4] However, achieving high regioselectivity in the tosylation of glycerol is often hampered by the formation of a mixture of mono-, di-, and tri-tosylated products. This guide will help you understand and overcome these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the regioselective tosylation of glycerol.

Problem 1: Low Yield of the Desired Monotosylated Product and Formation of Multiple Products (Di- and Tri-tosylates)

Root Cause Analysis:

The primary hydroxyl groups of glycerol are sterically less hindered and therefore kinetically favored for tosylation over the secondary hydroxyl group.[5] However, the initially formed monotosylate can undergo further tosylation to yield di- and even tri-tosylated byproducts. The extent of this over-reaction is highly dependent on the reaction conditions.

Solutions:

• Stoichiometry Control: Carefully control the stoichiometry of your reagents. Using a slight excess of glycerol relative to p-toluenesulfonyl chloride (TsCl) can favor the formation of the monotosylated product. A common starting point is a 1.1:1 to 1.5:1 molar ratio of glycerol to TsCl.

• Slow Addition of TsCl: Instead of adding TsCl all at once, a slow, dropwise addition to the glycerol solution can maintain a low concentration of the tosylating agent, thereby minimizing the formation of multiple tosylation products.[6]

• Temperature Management: Lowering the reaction temperature can significantly improve selectivity. While lower temperatures may slow down the reaction rate, they often provide a better kinetic window to favor the desired monotosylation.[7] Reactions are typically run at 0 °C to room temperature.

• Choice of Base and Solvent: Pyridine is a commonly used base and solvent for tosylation reactions as it neutralizes the HCl byproduct.[5][8][9][10] The choice of solvent can also influence selectivity; for instance, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are often employed.

Experimental Protocol: Optimized Monotosylation of Glycerol

• Dissolve glycerol (1.2 equivalents) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Dissolve p-toluenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous pyridine.

• Add the TsCl solution dropwise to the glycerol solution over a period of 1-2 hours with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with cold dilute HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Problem 2: Preferential Tosylation of the Secondary Hydroxyl Group is Not Achieved

Root Cause Analysis:

Direct tosylation of the secondary hydroxyl group in the presence of unprotected primary hydroxyls is challenging due to steric hindrance. Achieving this selectivity often requires the use of protecting groups or specialized catalytic systems.

Solutions:

• Use of Protecting Groups: A common strategy is to first protect the primary hydroxyl groups, then tosylate the secondary hydroxyl, and finally deprotect. A widely used protecting group for primary alcohols is the trityl (triphenylmethyl) group.[11]

• Catalytic Methods: Certain organotin catalysts, like dibutyltin oxide, have been shown to activate specific hydroxyl groups in polyols, enabling regioselective tosylation.[7]

Workflow for Secondary Hydroxyl Tosylation:

Caption: Workflow for the regioselective tosylation of the secondary hydroxyl group of glycerol.

Problem 3: Difficult Purification and Removal of Byproducts

Root Cause Analysis:

The reaction mixture can contain unreacted TsCl, p-toluenesulfonic acid (TsOH) from the hydrolysis of TsCl, and pyridinium hydrochloride. These byproducts can complicate the purification of the desired tosylated glycerol.

Solutions:

• Aqueous Workup: A thorough aqueous workup is crucial. Washing with a mild acid (e.g., dilute HCl) will remove the pyridine base. A subsequent wash with a mild base (e.g., saturated sodium bicarbonate) will remove any TsOH.[12]

• Chromatography: Flash column chromatography is often necessary to separate the desired monotosylated product from any di- or tri-tosylated byproducts and other non-polar impurities.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.[12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the tosylation reaction with TsCl and pyridine?

A1: The reaction proceeds via a nucleophilic attack of the alcohol's oxygen on the sulfur atom of tosyl chloride. Pyridine plays a dual role: it acts as a base to neutralize the HCl byproduct and can also act as a nucleophilic catalyst by forming a highly reactive N-tosylpyridinium intermediate.[9][10]

Caption: Simplified mechanism of glycerol tosylation.

Q2: How does temperature affect the regioselectivity of glycerol tosylation?

A2: Temperature has a significant impact on selectivity. Higher temperatures tend to provide more energy for the system to overcome the activation barrier for the tosylation of the more sterically hindered secondary hydroxyl group and also increase the rate of subsequent tosylations, leading to a higher proportion of di- and tri-tosylated products.[7][13] Lowering the temperature generally enhances the kinetic preference for the primary hydroxyls and reduces over-reaction.

Temperature (°C)	Molar Ratio (Glycerol:TsCl)	Predominant Product(s)	Reference
75	1:1.5	Di-O-tosylated side-products increase	[7]
40-60	(with trityl protection)	Introduction of trityl group at 2-position	[11]
0 to RT	1.2:1	Favors 1-O-tosylglycerol	General Practice

Q3: What are some alternative methods for the regioselective tosylation of glycerol?

A3: Besides the classical TsCl/pyridine system, other methods include:

• Enzymatic Catalysis: Lipases can be used for the regioselective acylation of glycerol, which can then be tosylated.[14]

• Solvent-Free Conditions: Grinding the reactants together, sometimes with a solid base like potassium carbonate, can offer a green and efficient alternative.[15]

• Metal-Based Catalysts: As mentioned, catalysts like dibutyltin oxide can direct the tosylation to specific hydroxyl groups.[7]

Q4: How can I confirm the structure of my tosylated glycerol product?

A4: A combination of analytical techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to determine the position of the tosyl group. The chemical shifts of the protons and carbons attached to the tosylated oxygen will be significantly different from those of the free hydroxyl groups.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the product and thus the degree of tosylation (mono-, di-, or tri-).

• Infrared (IR) Spectroscopy: The appearance of characteristic peaks for the sulfonate group (S=O stretching) will confirm the success of the tosylation reaction.

Q5: Are there any safety precautions I should be aware of when performing a tosylation reaction?

A5: Yes, several safety precautions should be taken:

• p-Toluenesulfonyl chloride (TsCl) is a lachrymator and is corrosive. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Pyridine is a flammable liquid with a strong, unpleasant odor and is harmful if inhaled or absorbed through the skin. It should also be handled in a fume hood.

• The reaction can be exothermic, especially on a larger scale. Proper temperature control is essential.

Conclusion

The regioselective tosylation of glycerol is a challenging but manageable synthetic transformation. By carefully controlling reaction parameters such as stoichiometry, temperature, and the rate of reagent addition, and by employing appropriate workup and purification techniques, researchers can achieve high yields of the desired monotosylated products. For more complex selectivity requirements, the use of protecting groups or specialized catalytic systems provides a reliable path to success. This guide provides a foundation for troubleshooting and optimizing your experiments, leading to more efficient and reproducible results in your research and development endeavors.

References

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• Rahman, M. A., & Islam, M. S. (2022). Exploring Controlled Synthesis for Green Production of Mono-tosylates from Diols and Glycols in Undergraduate Research. Journal of Chemistry Letters, 5, 152-158. [Link]

• Rousseau, J., et al. (2009). Tosylated glycerol carbonate, a versatile bis-electrophile to access new functionalized glycidol derivatives. Tetrahedron, 65(41), 8571-8581. [Link]

• Liu, Y., et al. (2022). Sequential Regiodivergent Polyol Sulfonylation and Functionalization Enable Precise Engineering of Carbohydrates. JACS Au, 2(1), 189-197. [Link]

• Yunus, R., et al. (2016). Synthesis, characterization and antibacterial activity of mono-,di- and tri-tosylate of glycerol. ARPN Journal of Engineering and Applied Sciences, 11(8), 5227-5231. [Link]

• ReactionWeb.io. (n.d.). Alcohol Tosylation with TsCl and Pyridine. Retrieved from [Link]

• Fujio, M., et al. (1992). Solvent Effects on the Solvolysis of Neophyl Tosylates. Bulletin of the Chemical Society of Japan, 65(4), 1157-1165. [Link]

• Chemistry LibreTexts. (2021). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Oreate AI Blog. (2023). The Role of TsCl Pyridine in Organic Synthesis. Retrieved from [Link]

• Kumar, A., et al. (2021). Solvent Effects in the Regioselective N-Functionalization of Tautomerizable Heterocycles Catalyzed by Methyl Trifluoromethanesulfonate: A Density Functional Theory Study with Implicit Solvent Model. Molecules, 26(16), 4963. [Link]

• Reddy, B. M., et al. (2014). Effect of reaction temperature on glycerol conversion and glycerol carbonate selectivity. ResearchGate. [Link]

• Kim, J. H., et al. (2011). Preparation of glycerol derivatives and intermediates therefor. U.S. Patent No. 7,868,196 B2. Washington, DC: U.S.

• Wikipedia. (n.d.). Tosyl group. Retrieved from [Link]

• Kostyniuk, A., et al. (2021). The effect of TOS on the glycerol conversion and glycidol yield. ResearchGate. [Link]

• Samat, S. N. A., et al. (2018). Tosylation reaction of tosylated glycerol production. ResearchGate. [Link]

• Gonçalves, V. L. C., et al. (2021). Transformations of Glycerol into High-Value-Added Chemical Products: Ketalization and Esterification Reactions. Catalysts, 11(10), 1177. [Link]

• OrgoSolver. (n.d.). TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2). Retrieved from [Link]

• Kazemi, F., et al. (2007). Chemoselective and Scalable Preparation of Alkyl Tosylates under Solvent-Free Conditions. Tetrahedron Letters, 48(40), 7149-7152. [Link]

• Proprep. (n.d.). Describe the reaction between tosyl chloride and pyridine, including the mechanism and the role of each reactant. Retrieved from [Link]

• ResearchGate. (2015). Tosylation glycerol carbonate? Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Why is pyridine used when making tosyl esters from alcohols? Retrieved from [Link]

• Ooi, T. L., et al. (2019). Two-Step Purification of Glycerol as a Value Added by Product From the Biodiesel Production Process. Frontiers in Chemistry, 7, 759. [Link]

• University of Calgary. (n.d.). Ch8 : Tosylates. Retrieved from [Link]

• Piras, L., et al. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews, 38(4), 1085-1097. [Link]

• Kazemi, F., et al. (2007). Consideration of selectivity in tosylation of alcohols in the absence of KOH. ResearchGate. [Link]

• Zhang, J., et al. (2017). Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. Scientific Reports, 7(1), 12517. [Link]

• PubChem. (n.d.). (R,S)-1-Tosyl Glycerol. Retrieved from [Link]

• Zeni, G., et al. (2004). Selective Synthesis of 4‐Chalcogenylmethyl‐1,3‐dioxolan‐2‐ones and 1,3‐Bis(organylchalcogenyl)propan‐2‐ols from 3‐O‐Tosyl Glycerol 1,2‐Carbonate. European Journal of Organic Chemistry, 2004(11), 2291-2296. [Link]

• Ciriminna, R., & Pagliaro, M. (2010). A Focus on the Transformation Processes for the Valorization of Glycerol Derived from the Production Cycle of Biofuels. Energy & Fuels, 24(4), 2993-2998. [Link]

• da Silva, G. P., et al. (2022). Synthesis and Beneficials Effects of Glycerol Derivatives. Preprints.org. [Link]

• Nelson, W. L., et al. (1977). Absolute configuration of glycerol derivatives. 4. Synthesis and pharmacological activity of chiral 2-alkylaminomethylbenzodioxans, competitive alpha-adrenergic antagonists. Journal of Medicinal Chemistry, 20(7), 880-885. [Link]

• de Andrade, D. F., et al. (2019). A Simple, Rapid, and Reliable Titrimetric Method for the Determination of Glycerol at Low Concentration. Journal of the Brazilian Chemical Society, 30(11), 2445-2452. [Link]

• FAO. (n.d.). GLYCEROL. Retrieved from [Link]

• Celignis. (n.d.). Analysis of Glycerol. Retrieved from [Link]

• Holmberg, E., & Hult, K. (1991). Regio- and stereoselective enzymatic esterification of glycerol and its derivatives. Biocatalysis, 5(2-4), 289-296. [Link]

• Romano, D., et al. (2004). Enzymatic synthesis of (S)-1,2-O-isopropylidene glycerol. EP1413627A1.

• Chacko, V. P., & Kates, M. (1966). A synthesis of 1-O-octadec-cis-1′-enyl-L-glycerol. Journal of the Chemical Society C: Organic, 1603-1606. [Link]

• Samsudin, M. R., et al. (2020). Challenges & Opportunities on Catalytic Conversion of Glycerol to Value Added Chemicals. ResearchGate. [Link]

• Krogul-Sobczak, A., et al. (2022). Enhancing the Green Synthesis of Glycerol Carbonate: Carboxylation of Glycerol with CO2 Catalyzed by Metal Nanoparticles Encapsulated in Cerium Metal–Organic Frameworks. Catalysts, 12(11), 1332. [Link]

• Al-bonayan, A. M., et al. (2022). Conversion of glycerol to acrylic acid: a review of strategies, recent developments and prospects. Reaction Chemistry & Engineering, 7(12), 2569-2586. [Link]

• Xing, N., et al. (2023). Glycerol carbonylation with CO2 to form glycerol carbonate: A review of recent developments and challenges. ResearchGate. [Link]

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Technical Support Center: Regioselective Glycerol Tosylation

Introduction: The Regioselectivity Paradox

Glycerol presents a classic challenge in polyol functionalization: it possesses three hydroxyl groups—two primary (

) and one secondary ( ). While the primary hydroxyls are sterically more accessible, the electronic differences are subtle.

Standard tosylation (using TsCl/Pyridine) often results in a statistical mixture of:

• Mono-tosylates:

  (desired) and (undesired).

• Poly-tosylates:

  -ditosylate, -ditosylate, and tritosylate.

• Side Products: Chlorohydrins (via chloride attack) and polymerized species.

This guide provides three distinct protocols ranging from industry-standard organometallic catalysis to optimized classical methods, ensuring you achieve high selectivity for the

-monotosylate (1-tosylglycerol) .

Module 1: The "Gold Standard" – Stannylene Acetal Catalysis

Best For: High-value synthesis requiring >90% regioselectivity for the primary hydroxyl.

The Mechanism

This method utilizes Dibutyltin Oxide (

) .[1][2] It reacts with the vicinal diol of glycerol to form a five-membered stannylene acetal ring. This coordination enhances the nucleophilicity of the oxygen atoms, but crucially, the primary oxygen in the ring becomes significantly more reactive toward electrophiles (TsCl) than the secondary oxygen due to the relief of ring strain upon attack.

Caption: The catalytic cycle of organotin-mediated selective tosylation. The tin atom acts as a template, directing the tosyl group specifically to the primary position.

Protocol A: Catalytic Tin Method (Low Loading)

Reference: Martinelli et al. (1999) & Improvements via WO2008058902

Reagents:

• Glycerol (1.0 equiv)

• (0.02 equiv / 2 mol%) — Note: Can be reduced to 0.1 mol% in optimized systems.

• Triethylamine (TEA) (1.1 equiv)

• p-Toluenesulfonyl chloride (TsCl) (1.0 equiv)

• Solvent: DCM or Toluene (Anhydrous)

Step-by-Step Workflow:

• Catalyst Formation: Suspend Glycerol and

  in Toluene. Heat to reflux with a Dean-Stark trap to remove water. Critical: Removal of water drives the formation of the acetal.

  • Alternative: If using catalytic loading in DCM, mixing at Room Temp (RT) for 1h is often sufficient without azeotropic removal, provided reagents are dry.

• Base Addition: Cool to

  C. Add TEA.

• Tosylation: Add TsCl (solid or solution) in one portion.

• Reaction: Stir at RT. The reaction is typically fast (< 1 hour).

  • Monitoring: Check TLC (Ethyl Acetate/Hexane). The tin complex will disappear, replaced by the product spot.

• Quench: Add water. The tin catalyst hydrolyzes and can be removed (if stoichiometric) or washed out (if catalytic).

• Workup: Wash organic layer with 1M HCl (remove TEA), then Brine. Dry over

  .

Module 2: The "Classic Optimized" – Steric & Kinetic Control

Best For: Routine synthesis where tin toxicity is a concern and moderate yields (60-70%) are acceptable.

The Logic

Without a catalyst, you must rely on steric hindrance (primary > secondary) and reaction kinetics . By keeping the temperature low and the concentration of the electrophile (TsCl) low relative to the alcohol, you statistically favor the most accessible site.

Protocol B: Pyridine-Mediated Cold Tosylation

Reagents:

• Glycerol (1.0 equiv)

• Pyridine (Solvent & Base) — Must be dry.

• TsCl (0.9 - 1.0 equiv) — Do not use excess.

Step-by-Step Workflow:

• Solvation: Dissolve Glycerol in dry Pyridine (approx 5-10 mL per gram).

• Thermal Control: Cool the solution to -10°C to 0°C using an ice/salt bath.

• Slow Addition: Dissolve TsCl in a minimal amount of dry DCM or Acetone. Add this solution dropwise over 2-4 hours.

  • Why? Keeping [TsCl] low prevents "double hits" on the glycerol molecule.

• Incubation: Place the flask in a refrigerator (

  C) for 12–24 hours. Do not let it warm to RT until completion.

• Workup: Pour into ice water. Extract with Ethyl Acetate. Wash extensively with

  solution (to remove pyridine) or 1M HCl.

Module 3: Troubleshooting & FAQs

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Low Yield / No Reaction	Hydrolysis of TsCl	Check Reagents: TsCl degrades to TsOH over time (white acidic powder). Recrystallize TsCl from chloroform/petroleum ether before use. Ensure solvents are anhydrous.
Polytosylation (Di/Tri)	Excess TsCl or High Temp	Stoichiometry: Reduce TsCl to 0.9 equiv. Temp: Maintain < 0°C strictly. Addition: Slow down the addition rate.
Chlorinated Byproduct	Chloride attack (Nucleophilic substitution)	Change Base: If using Pyridine/HCl, chloride ions can attack the primary tosylate. Use a non-nucleophilic base (DIPEA) or ensure temperature is low enough to inhibit substitution.
Product is an Oil	Impurities	Crystallization: 1-Tosylglycerol is a solid (MP ~60°C). If oil, induce crystallization with ether/pentane or seed with a pure crystal.

Decision Tree: Which Method to Choose?

Caption: Selection logic based on regulatory constraints (Tin toxicity) and purity requirements.

Frequently Asked Questions

Q: Can I use Boronic Acids instead of Tin to avoid toxicity? A: Yes. Recent advances utilize arylboronic acids (e.g., 4-methoxyphenylboronic acid) as a greener alternative. The mechanism is analogous to the tin method (forming a transient boronate ester), which activates the regioselective attack. This is an excellent alternative for pharmaceutical intermediates where trace metal limits are strict [1].

Q: How do I remove the Tin catalyst? A: If using stoichiometric tin, it is difficult.[3] If using catalytic (2 mol%), hydrolysis with water followed by filtration through a pad of Celite usually removes the precipitated tin oxide. For pharma-grade, a wash with aqueous KF (Potassium Fluoride) can convert tin species into insoluble fluorides.

Q: My product is turning pink/black. Why? A: This indicates polymerization or oxidation, often caused by trace acid (TsOH) or heat. Ensure your workup neutralizes all acid (wash with saturated

) and store the product in the dark at C.

References

• Martinelli, M. J., et al. (1999).[4] "Dibutyltin Oxide Catalyzed Selective Sulfonylation of

  -Chelatable Primary Alcohols." Organic Letters, 1(3), 447–450.
• Fasoli, E., et al. (2006). "Regioselective esterification of glycerol..." Journal of Molecular Catalysis A: Chemical, 244(1-2), 41-45. (Describes the reduction of Tin loading).

• BenchChem Technical Support. (2025). "Troubleshooting Incomplete Tosylation Reactions."

• Organic Chemistry Portal. "Sulfonate synthesis by sulfonylation." (General mechanistic overview).

• Demchenko, A. V. (2003). "Stannylene Acetals in Carbohydrate Chemistry." (Analogous mechanisms for polyols).

Sources

• 1. mdpi.com [mdpi.com]
• 2. US8143432B2 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]
• 3. US6194586B1 - Selective sulphonation of the primary alcohol of a diol containing both primary and secondary alcohols - Google Patents [patents.google.com]
• 4. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Purity Assessment of (R,S)-1-Tosyl Glycerol

For researchers, scientists, and drug development professionals, the stereochemical and chemical purity of chiral building blocks is paramount. (R,S)-1-Tosyl Glycerol, a versatile intermediate in the synthesis of a wide array of pharmaceuticals and other biologically active molecules, is no exception. Its purity directly impacts the stereochemistry and quality of the final product. This guide provides an in-depth comparison of various analytical techniques for the comprehensive purity assessment of (R,S)-1-Tosyl Glycerol, grounded in scientific principles and practical application.

The Criticality of Purity for (R,S)-1-Tosyl Glycerol

(R,S)-1-Tosyl Glycerol possesses a single stereocenter, making the determination of its enantiomeric excess (e.e.) a critical aspect of its quality control. Furthermore, the presence of chemical impurities, such as starting materials, by-products from synthesis, and residual solvents, can significantly affect reaction yields, downstream purification processes, and the safety and efficacy of the final active pharmaceutical ingredient (API). A multi-faceted analytical approach is therefore essential to ensure the suitability of (R,S)-1-Tosyl Glycerol for its intended use.

Comparative Analysis of Purity Assessment Techniques

This guide will explore the utility of four key analytical techniques in the purity assessment of (R,S)-1-Tosyl Glycerol:

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): For the determination of enantiomeric purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For the assessment of chemical purity and structural confirmation.

• Mass Spectrometry (MS): For molecular weight confirmation and impurity identification.

• Elemental Analysis (EA): For the verification of elemental composition and overall purity.

The following sections will delve into the principles of each technique, provide detailed experimental protocols, and present a comparative analysis of their strengths and limitations.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Principle: Chiral HPLC is the gold standard for separating enantiomers.[1] It utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a racemic mixture, leading to different retention times and, consequently, their separation.[2] For (R,S)-1-Tosyl Glycerol, the hydroxyl and tosyl groups provide the necessary interaction points with the CSP. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for separating chiral alcohols and their derivatives.[3][4]

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: Chiralpak® AD-H, 5 µm (amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel) is a suitable choice for this class of compounds.[5]

• Mobile Phase: A normal-phase eluent is typically effective. An optimized mobile phase is n-hexane:ethanol (70:30, v/v).[5]

• Flow Rate: 1.2 mL/min.[5]

• Column Temperature: 40°C.[5]

• Detection: UV at 254 nm, leveraging the aromatic tosyl group.

• Sample Preparation: Dissolve a known concentration of (R,S)-1-Tosyl Glycerol in the mobile phase.

Data Interpretation: The chromatogram will show two distinct peaks corresponding to the (R)- and (S)-enantiomers. The enantiomeric excess (% e.e.) is calculated from the peak areas of the two enantiomers using the following formula:

% e.e. = [(Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)] x 100

Causality of Experimental Choices: The choice of a polysaccharide-based CSP is based on its proven ability to resolve a wide range of chiral compounds through a combination of hydrogen bonding, dipole-dipole, and π-π interactions. The normal-phase mobile phase provides good solubility for the analyte and promotes the necessary interactions with the CSP for chiral recognition. The UV detection wavelength of 254 nm is optimal for the tosyl chromophore.

Workflow for Chiral HPLC Analysis:

Chiral HPLC workflow for enantiomeric purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the chemical structure and purity of a molecule.[6] For (R,S)-1-Tosyl Glycerol, both ¹H and ¹³C NMR are valuable. ¹H NMR can be used for quantitative analysis (qNMR) to determine the overall purity by comparing the integral of an analyte signal to that of a certified internal standard.[7][8] ¹³C NMR provides information on the number and type of carbon atoms, serving as a confirmation of the chemical structure.

Experimental Protocol (Quantitative ¹H NMR):

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: A certified reference material with a known purity and a simple spectrum that does not overlap with the analyte signals (e.g., maleic acid).

• Sample Preparation: Accurately weigh the (R,S)-1-Tosyl Glycerol sample and the internal standard into an NMR tube. Add a known volume of the deuterated solvent.

• Acquisition Parameters:

  • Pulse Program: A single pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and the standard to ensure full relaxation and accurate integration.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (typically 16 or more).

Data Interpretation:

• ¹H NMR: The spectrum should show characteristic signals for the tosyl group (aromatic protons and methyl protons) and the glycerol backbone (methine and methylene protons).[9] The absence of significant unassignable signals indicates high chemical purity. For qNMR, the purity is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where: I = integral value, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P = purity of the standard.

• ¹³C NMR: The spectrum should display the expected number of carbon signals corresponding to the structure of 1-Tosyl Glycerol.[9]

Causality of Experimental Choices: The choice of a high-field NMR spectrometer provides better signal dispersion and sensitivity. The use of a certified internal standard in qNMR allows for accurate and precise purity determination without the need for a calibration curve. A long relaxation delay is crucial for ensuring that the signal intensities are directly proportional to the number of protons, which is the fundamental basis of qNMR.

Workflow for qNMR Analysis:

Sources

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• 2. eijppr.com [eijppr.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ethz.ch [ethz.ch]
• 8. researchgate.net [researchgate.net]
• 9. Validated 1H and 13C Nuclear Magnetic Resonance Methods for the Quantitative Determination of Glycerol in Drug Injections - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cost-Benefit Analysis of (R,S)-1-Tosyl Glycerol in Synthesis

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and drug development, the selection of appropriate chiral building blocks is a critical decision point that profoundly impacts the efficiency, cost, and ultimate success of a synthetic route.[1][2] Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit vastly different pharmacological activities, making the synthesis of enantiomerically pure compounds a regulatory and therapeutic necessity.[3][4] Among the arsenal of C3 chiral synthons, (R,S)-1-Tosyl Glycerol presents itself as a versatile, yet complex, option. This guide provides an in-depth cost-benefit analysis of utilizing racemic 1-Tosyl Glycerol, comparing it with key alternatives to inform strategic decisions in your research and development endeavors.

The Profile of (R,S)-1-Tosyl Glycerol: A Dual-Edged Sword

(R,S)-1-Tosyl Glycerol is a derivative of glycerol where a tosylate group is attached to one of the primary hydroxyl groups. The tosylate is an excellent leaving group, a characteristic that makes this molecule a highly effective precursor for introducing a C3 glycerol backbone through nucleophilic substitution reactions. Its primary utility lies in its facile conversion to glycidol, a pivotal intermediate for a multitude of more complex chiral molecules.[5][6][7]

The "Benefit" Side of the Equation: Versatility and Reactivity

The primary advantage of employing 1-Tosyl Glycerol derivatives is the predictable and efficient reactivity imparted by the tosylate group. This allows for a wide range of transformations, including the synthesis of glycidyl azide polymers (GAP), which are used as energetic binders, and the preparation of various neurochemicals and phospholipids.[7][8] The tosylation of a primary alcohol on the glycerol backbone activates it for intramolecular cyclization to form the epoxide ring of glycidol, a reaction that typically proceeds with high yield under basic conditions.

The "Cost" Side of the Equation: The Racemic Dilemma and Process Economics

The most significant drawback of starting with (R,S)-1-Tosyl Glycerol is its racemic nature. For the majority of pharmaceutical applications where a single enantiomer is required, a resolution step must be incorporated into the synthetic scheme.[9] This can be achieved through various methods, such as classical resolution with a chiral resolving agent or enzymatic resolution, but both add significant costs, reduce overall yield, and increase process complexity.[10] Furthermore, the tosylation step itself adds to the cost of raw materials and introduces an additional synthetic step compared to routes that utilize more direct precursors.

Comparative Analysis: (R,S)-1-Tosyl Glycerol vs. Key Alternatives

A thorough cost-benefit analysis necessitates a comparison with other common C3 building blocks. The choice of starting material is often a trade-off between cost, scalability, and the desired stereochemical purity.

Feature	(R,S)-1-Tosyl Glycerol	Epichlorohydrin	(R,S)-3-Chloro-1,2-propanediol	(R,S)-Solketal
Starting Material Cost	Moderate	Low	Low	Low to Moderate
Route to Enantiopure Glycidol	Tosylation -> Resolution -> Cyclization	Asymmetric epoxidation or kinetic resolution	Resolution -> Cyclization	Acetal formation -> Derivatization -> Deprotection
Key Advantages	Excellent leaving group, versatile intermediate	Inexpensive, commodity chemical, highly reactive	Direct precursor to glycidol, avoids tosyl group	Protects diol, allows selective reaction at C3
Key Disadvantages	Racemic, requires resolution, additional tosylation step	Highly toxic, often racemic from industrial sources	Racemic, requires resolution	Requires protection/deprotection steps
Typical Applications	Synthesis of chiral epoxides, amines, and ethers	Production of epoxy resins, glycerol, elastomers[11]	Precursor for glycidol and glycerol carbonate[12][13][14]	Synthesis of mono-, di-, and triglycerides, fuel additives[15][16]
Handling/Safety	Irritant	Toxic, flammable, suspected carcinogen[11]	Irritant	Generally low toxicity, biodegradable[16]

Strategic Synthesis Pathways: A Visual Comparison

The choice of a C3 synthon dictates the overall synthetic strategy. The following diagram illustrates the divergent pathways to the key intermediate, glycidol, from glycerol.

Caption: Synthetic routes from glycerol to glycidol.

Experimental Protocols: A Practical Perspective

To provide a tangible comparison, detailed protocols for the synthesis of glycidol from (R,S)-1-Tosyl Glycerol and the alternative precursor, 3-Chloro-1,2-propanediol, are presented below.

Protocol 1: Synthesis of (R,S)-Glycidol from (R,S)-1-Tosyl Glycerol

Objective: To prepare racemic glycidol via the intramolecular cyclization of 1-Tosyl Glycerol.

Materials:

• (R,S)-1-Tosyl Glycerol

• Sodium Hydroxide (NaOH)

• Dichloromethane (CH2Cl2)

• Water (H2O)

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• Dissolve (R,S)-1-Tosyl Glycerol (1 equivalent) in CH2Cl2 in a round-bottom flask equipped with a magnetic stirrer.

• Prepare a solution of NaOH (1.1 equivalents) in water.

• Add the NaOH solution dropwise to the stirred solution of 1-Tosyl Glycerol at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Separate the organic layer and wash it with water and then with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain crude glycidol.

• Purify the crude product by distillation under reduced pressure.

Protocol 2: Synthesis of (R,S)-Glycidol from 3-Chloro-1,2-propanediol

Objective: To prepare racemic glycidol through the dehydrochlorination of 3-Chloro-1,2-propanediol.

Materials:

• 3-Chloro-1,2-propanediol

• Potassium Hydroxide (KOH)

• Ethanol (EtOH)

• Diethyl ether

Procedure:

• Dissolve 3-Chloro-1,2-propanediol (1 equivalent) in ethanol in a round-bottom flask.

• Add a solution of KOH (1.1 equivalents) in ethanol dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor by TLC.[13]

• After completion, cool the mixture to room temperature and filter to remove the precipitated KCl.

• Remove the ethanol under reduced pressure.

• Extract the residue with diethyl ether.

• Wash the combined ether extracts with a small amount of water, dry over anhydrous MgSO4, and concentrate to yield glycidol.

• Further purification can be achieved by vacuum distillation.

Decision-Making Framework for Chiral C3 Synthon Selection

The optimal choice of a C3 building block is context-dependent. The following workflow can guide the decision-making process.

Caption: Decision workflow for C3 synthon selection.

Conclusion and Future Outlook

The cost-benefit analysis of (R,S)-1-Tosyl Glycerol reveals its position as a highly versatile but specialized reagent. Its primary drawback, the racemic nature, necessitates careful consideration of the overall synthetic strategy and economic feasibility, especially in the context of producing single-enantiomer active pharmaceutical ingredients.

For applications where cost is the paramount concern and stereochemistry is not critical, alternatives like epichlorohydrin and 3-chloro-1,2-propanediol are often more pragmatic choices.[11][17] Conversely, when a specific enantiomer is required, the additional costs associated with the resolution of (R,S)-1-Tosyl Glycerol or the use of enantiopure starting materials like (R)- or (S)-glycidyl tosylate must be weighed against the potential for higher yields and cleaner reactions downstream.[6]

The ongoing development of more efficient and cost-effective methods for asymmetric synthesis and enzymatic resolution will continue to shift the economic balance.[2][18][19] As the demand for enantiopure pharmaceuticals grows, the strategic selection of chiral building blocks, informed by a thorough understanding of their respective costs and benefits, will remain a cornerstone of successful drug development.

References

• Solvent‐free synthesis of glycerol carbonate and glycidol from 3‐chloro‐1,2‐propanediol and potassium (hydrogen) carbonate. ResearchGate. [Link]

• Preparation of Glycidol via Dehydrohalogenation of 3-Chloro-1,2-popanediol Using Bipolar Membrane Electrodialysis. ACS Sustainable Chemistry & Engineering. [Link]

• Tosylated glycerol carbonate, a versatile bis-electrophile to access new functionalized glycidol derivatives. ResearchGate. [Link]

• Synthesis and Characterization of Glycidyl Azide Polymers Using Isotactic and Chiral Poly(epichlorohydrin)s. Macromolecules. [Link]

• Facile diacylation of glycidyl tosylate. Chiral synthesis of symmetric-chain glycerophospholipids. The Journal of Organic Chemistry. [Link]

• Synthesis and Beneficials Effects of Glycerol Derivatives. Preprints.org. [Link]

• Unprecedented reactions: from epichlorohydrin to epoxyglycidyl substituted divinyl ether and its conversion into epoxyglycidyl propargyl ether. PubMed. [Link]

• Synthesis of Solketal from Glycerol and Its Reaction with Benzyl Alcohol. ResearchGate. [Link]

• Enantioselective Route to Terminal 2,3‐Epoxy Tosylates Enabled by Cooperative Organocatalytic Desymmetrization of 2‐Substituted Glycerol Derivatives. National Institutes of Health. [Link]

• Enantioselective Route to Terminal 2,3‐Epoxy Tosylates Enabled by Cooperative Organocatalytic Desymmetrization of 2‐Substituted Glycerol Derivatives. ResearchGate. [Link]

• Preparation method of 3-chloro-1,2-propanediol.

• Sodium Methoxide Catalysed One-Pot Glycidol Synthesis via Trans-Esterification between Glycerol and Dimethyl Carbonate. MDPI. [Link]

• EPICHLOROHYDRIN (Glycidyl chloride). Chemical Information. [Link]

• Solketal – a Protected Form of Glycerol. Assignment Point. [Link]

• Sustainable Upgrading of Glycerol into Glycidol and Its Derivatives Under Continuous-Flow Conditions. ResearchGate. [Link]

• The Significance of Chirality in Drug Design and Development. PubMed Central. [Link]

• Enantioselective Synthesis of Atropisomers by Oxidative Aromatization with Central-to-Axial Conversion of Chirality. MDPI. [Link]

• Synthesis of the Fatty Esters of Solketal and Glycerol-Formal: Biobased Specialty Chemicals. MDPI. [Link]

• SELECTIVE CHLORINATION OF GLYCEROL TO 3-CHLORO-1,2-PROPANEDIOL CATALYZED BY BRØNSTED ACIDIC IONIC LIQUIDS. SciELO. [Link]

• Towards sustainable manufacture of epichlorohydrin from glycerol using hydrotalcite-derived basic oxides. ResearchGate. [Link]

• Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link]

• (2R)-(-)-Glycidyl tosylate. Chemdad. [Link]

• Glycidyl ether from alcohol and epichlorohydrin.

• Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. PubMed Central. [Link]

• Synthesis of glycerol carbonate from 3-chloro-1,2-propanediol and carbon dioxide using triethylamine as both solvent and CO2 fixation–activation agent. ResearchGate. [Link]

• Synthesis of solketal from glycerol and its reaction with benzyl alcohol. Semantic Scholar. [Link]

• Chiral switches versus de novo enantiomerically pure compounds. Journal of Global Health. [Link]

• Structures of glycidyl tosylate and glycidyl mesylate, used to prepare... ResearchGate. [Link]

• Synthesis of Solketal from glycerol catalyzed by spherical γ-Al2O3 supported FeCl3. ResearchGate. [Link]

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• 19. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R,S)-1-Tosyl Glycerol

As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a detailed protocol for the safe handling and disposal of (R,S)-1-Tosyl Glycerol (CAS 73073-07-1), ensuring the protection of laboratory personnel and the environment. While this compound is a derivative of the generally benign substance glycerol, the introduction of the tosylate group fundamentally alters its chemical properties and potential hazards, necessitating a cautious and informed approach to its disposal.

Core Principle: Hazard-Based Waste Management

The foundation of any chemical disposal procedure is a thorough understanding of the substance's hazards. (R,S)-1-Tosyl Glycerol is an ester of p-toluenesulfonic acid and glycerol.[1] While comprehensive toxicological data for this specific compound is not widely available, the presence of the tosylate functional group is key. Tosylates are excellent leaving groups in organic synthesis and should be treated as potential alkylating agents. This classification implies potential reactivity and toxicity, which dictates its handling as hazardous waste.

Therefore, the cardinal rule for disposing of (R,S)-1-Tosyl Glycerol and its contaminated materials is to manage it as regulated hazardous chemical waste. Under no circumstances should it be disposed of down the sanitary sewer or in the normal trash.[2][3][4] This prevents potential contamination of waterways and unforeseen reactions within the drainage system.

Personal Protective Equipment (PPE) for Waste Handling

Before handling any waste materials containing (R,S)-1-Tosyl Glycerol, it is imperative to wear appropriate PPE. Engineering controls, such as working within a fume hood, should be the primary means of exposure reduction.[5]

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or splash goggles.	Protects against accidental splashes of the chemical waste, which could be irritating or harmful to the eyes.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Provides a barrier against skin contact. Contaminated gloves should be disposed of as hazardous waste after use.[6]
Body Protection	Standard laboratory coat.	Prevents contamination of personal clothing.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for routine waste collection and management of minor spills.

Part A: Routine Waste Collection

• Designate a Waste Container: Select a leak-proof container made of a material compatible with (R,S)-1-Tosyl Glycerol and any solvents used in the process.[7][8] Glass or high-density polyethylene (HDPE) containers are generally suitable. The container must have a secure, tight-fitting screw cap.[8]

• Proper Labeling: The importance of clear and accurate labeling cannot be overstated. The label must be affixed to the container before any waste is added. This is a critical requirement under regulations from the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[5][9]

• Collect Waste: Transfer waste (R,S)-1-Tosyl Glycerol, including any solutions or contaminated solids (e.g., silica gel, filter paper), into the designated hazardous waste container.

  • Do not mix incompatible waste streams.[7] Unless you can definitively confirm compatibility, dedicate a separate waste container for tosylate-containing waste.

  • Keep the container closed at all times, except when adding waste.[8]

  • Do not fill the container beyond 90% capacity to allow for expansion and prevent spills.[7]

• Store in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA within the laboratory.[8] This area should be under the direct control of laboratory personnel and away from drains or sources of ignition. Federal regulations allow for the accumulation of hazardous waste at or near the point of generation for specific periods.[9]

Waste Labeling Requirements

The words "HAZARDOUS WASTE "

Full Chemical Name: (R,S)-1-Tosyl Glycerol

List of all chemical constituents and their approximate percentages.

The date waste was first added to the container (Accumulation Start Date).

A statement of the material's hazards (e.g., "Irritant," "Potential Alkylating Agent").

Part B: Minor Spill Management

Should a small spill occur, follow these steps immediately:

• Alert Personnel: Notify colleagues in the immediate area.

• Secure the Area: Restrict access to the spill location. If volatile solvents are present, ensure adequate ventilation and eliminate ignition sources.

• Don PPE: Wear the PPE outlined in the table above.

• Contain and Absorb: Cover the spill with an inert absorbent material, such as vermiculite, dry sand, or a commercial chemical absorbent.[10]

• Collect Waste: Carefully sweep or scoop the absorbent material and place it into your designated hazardous waste container for (R,S)-1-Tosyl Glycerol.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent or soap and water. The cleaning materials (wipes, etc.) must also be disposed of as hazardous waste.

• Report: Follow your institution's internal reporting procedures for chemical spills.

Disposal Pathway Decision Workflow

The logical flow for managing (R,S)-1-Tosyl Glycerol waste is critical for ensuring safety and compliance. The following diagram illustrates the decision-making process from generation to final disposal.

Caption: Waste management workflow for (R,S)-1-Tosyl Glycerol.

Regulatory Compliance

All chemical waste disposal is governed by local and national regulations. In the United States, the primary regulatory frameworks are provided by the EPA under the Resource Conservation and Recovery Act (RCRA) and OSHA's Hazard Communication Standard (29 CFR 1910.1200).[5][7][11] Academic laboratories may also be subject to the EPA's Subpart K regulations, which provide specific guidelines for managing hazardous waste in these settings.[12][13] It is essential to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all applicable rules.

By adhering to these procedures, you contribute to a culture of safety, protect our shared environment, and ensure that your research is conducted with the highest degree of scientific integrity and responsibility.

References

• Public Safety. Disposal of Solid Chemicals in the Normal Trash.
• University of Otago. Laboratory chemical waste disposal guidelines.
• MilliporeSigma. Glycerol - Safety Data Sheet.
• Thermo Fisher Scientific. Glycerol, 83-89% - SAFETY DATA SHEET.
• Sigma-Aldrich. SAFETY DATA SHEET - Glycerine.
• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. (2022-04-11).
• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Management of Waste.
• Carl ROTH. Safety Data Sheet: Glycerine.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Sigma-Aldrich. Glycerol - SAFETY DATA SHEET. (2025-09-13).
• Chemos GmbH & Co. KG. Safety Data Sheet: Glycerol.
• U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. (2025-11-25).
• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures.
• Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances - Overview.
• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025-05-21).
• Occupational Safety and Health Administration. Toluene - Standards.
• Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances - Standards.
• Occupational Safety and Health Administration. Toluene - Health Hazards and Protective Measures.
• YSI. SAFETY DATA SHEET.
• Occupational Safety and Health Administration. 1926.55 - Gases, vapors, fumes, dusts, and mists.
• Santa Cruz Biotechnology, Inc. (R,S)-1-Tosyl Glycerol | CAS 73073-07-1.
• Guidechem. (R,S)-1-TosylGlycerol (CAS No. 73073-07-1) SDS.

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• 8. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
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